N-Ethoxy-N-ethylaniline

• CAS: 46038-83-9

Core Science & Biosynthesis

An In-depth Technical Guide to N-Ethylaniline: Structure, Properties, and Synthetic Pathways

A Note on Nomenclature: This guide provides a comprehensive overview of N-Ethylaniline. Initial searches for "N-Ethoxy-N-ethylaniline" did not yield information on a compound with that specific name, suggesting it may be an uncommon or colloquial term. The data presented herein pertains to the well-documented and industrially significant compound, N-Ethylaniline.

Introduction

N-Ethylaniline (CAS No. 103-69-5) is a secondary aromatic amine that serves as a crucial intermediate in the synthesis of a wide array of organic compounds.[1] Its molecular structure, characterized by an ethyl group and a phenyl group attached to a nitrogen atom, imparts a unique reactivity profile that is leveraged in various industrial applications, including the manufacturing of dyes, pharmaceuticals, and as a stabilizer for explosives.[1][2] This document provides a detailed exploration of its chemical structure, molecular properties, synthetic methodologies, and safety considerations, tailored for researchers and professionals in the fields of chemistry and drug development.

Molecular Structure and Identification

N-Ethylaniline, also known as N-ethylbenzenamine or anilinoethane, possesses a straightforward yet versatile molecular architecture.[3][4] The central nitrogen atom is bonded to a benzene ring and an ethyl group, classifying it as a secondary amine.[1][5]

Chemical Identity

Identifier	Value	Source
IUPAC Name	N-ethylaniline	[3]
Molecular Formula	C₈H₁₁N	[3][6]
CAS Number	103-69-5	[3]
Molecular Weight	121.18 g/mol	[3][6]
SMILES	CCNC1=CC=CC=C1	[3]
InChI	InChI=1S/C8H11N/c1-2-9-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3	[3]

Physicochemical Properties

N-Ethylaniline is typically a clear, light yellow to light brown liquid under ambient conditions, which may darken upon exposure to air and light.[1][3] It exhibits a characteristic weak, fishy, or aniline-like odor.[1][3]

Key Physical and Chemical Data

Property	Value	Source
Melting Point	-63.5 °C	[3][5]
Boiling Point	204.5 °C - 205 °C	[1][3]
Density	0.963 g/mL at 25 °C	[1]
Flash Point	85 °C (open cup)	[3][7]
Solubility in Water	Limited (approx. 50 g/L at 20°C)	[1]
Solubility in Organic Solvents	Readily dissolves in many organic solvents	[1]
Vapor Density	4.18 (Air = 1)	[8]
Refractive Index (n20/D)	1.554 - 1.5559	[6]

Synthesis of N-Ethylaniline

The industrial production of N-Ethylaniline often involves the reaction of aniline with an ethylating agent. A common laboratory and industrial synthesis method involves the nucleophilic reaction of aniline with acetaldehyde to form a Schiff base, which is subsequently reduced to N-Ethylaniline.[9]

Illustrative Synthetic Pathway

Caption: A simplified diagram illustrating the two-step synthesis of N-Ethylaniline from aniline and acetaldehyde.

Reactivity and Chemical Behavior

The chemical reactivity of N-Ethylaniline is largely dictated by the presence of the secondary amine group and the aromatic phenyl ring.[1] It can participate in a variety of organic reactions, including diazotization, coupling reactions, and alkylation.[1] The compound is sensitive to air and light, and prolonged exposure can lead to decomposition.[1][6]

Key Reactions and Stability

• Oxidation: N-Ethylaniline can be oxidized, and it is known to react with strong oxidizing agents.[7][10]

• Acid-Base Reactions: As a weak base, it reacts exothermically with acids to form salts.[10]

• Combustion: When heated to decomposition, it emits toxic fumes, including nitrogen oxides.[3][11] It is considered combustible and presents a slight fire hazard when exposed to heat or flame.[7][11]

• Incompatibilities: It may react violently with nitric acid and is incompatible with isocyanates, halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[10]

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous identification and characterization of N-Ethylaniline. While a comprehensive analysis is beyond the scope of this guide, key spectral database references are provided.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide detailed information about the molecular structure.

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule.

• Mass Spectrometry (MS): Mass spectrometry provides information about the molecular weight and fragmentation pattern.

Spectroscopic data for N-Ethylaniline can be found in databases such as the SDBS (AIST Spectral DB), under entry 1282.[6]

Applications and Industrial Significance

N-Ethylaniline is a versatile intermediate with a range of industrial applications:

• Dye Manufacturing: It is a key precursor in the synthesis of various dyes.[1][2]

• Pharmaceuticals: It serves as a building block in the production of certain pharmaceutical intermediates.[1]

• Explosives Stabilizer: It is used to improve the stability of explosives.[1][2]

• Agrochemicals: It finds application in the manufacturing of agrochemicals.[4]

• Cure Accelerator: It is used as a cure accelerator in various processes.[2]

Safety and Handling

N-Ethylaniline is a toxic substance and should be handled with appropriate safety precautions.[2][3][10]

Health and Safety Information

• Toxicity: It is toxic by skin absorption and inhalation of vapors.[3][10] Symptoms of exposure can include blue lips, fingernails, and skin (cyanosis), confusion, dizziness, and headache.[7]

• Handling: Use in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves, protective clothing, and a face shield.[7][8] Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke when handling this chemical.[7][11]

• Storage: Store in a cool, dark place, preferably under an inert gas, as it is sensitive to light and air.[6] Keep containers securely sealed when not in use.[11] It should be stored separately from food and feedstuffs, strong oxidants, and strong acids.[7]

• Fire and Explosion Hazard: The substance is combustible.[7] Above 85°C, explosive vapor/air mixtures may form.[7] In case of fire, use water spray, powder, foam, or carbon dioxide.[7]

Emergency Procedures

• Spills: In case of a spill, isolate the area.[10] Collect leaking liquid in sealable containers and absorb the remainder with sand or an inert absorbent.[7]

• First Aid:

  • Inhalation: Move the person to fresh air and seek medical attention.[7]

  • Skin Contact: Remove contaminated clothing and wash the skin with soap and water.[7]

  • Eye Contact: Rinse with plenty of water for several minutes and seek medical attention.[7]

  • Ingestion: Rinse mouth and seek medical attention.[7]

Conclusion

N-Ethylaniline is a fundamentally important chemical intermediate with a well-defined profile of properties and reactivity. Its synthesis from readily available precursors and its utility in the production of a diverse range of valuable downstream products underscore its industrial significance. A thorough understanding of its chemical behavior, coupled with stringent adherence to safety protocols, is paramount for its effective and safe utilization in research and manufacturing settings.

References

• Chemically, N-Ethylaniline is a secondary amine. Its reactivity is influenced by the ethyl group attached to the nitrogen atom, which is also bonded to a phenyl group. (Source: vertexaisearch.cloud.google.com)
• N-Ethylaniline | C8H11N | CID 7670 - PubChem.
• N-Ethylaniline - Santa Cruz Biotechnology. (Source: scbt.com)
• N-ETHYLANILINE. (Source: lookchem.com)
• Showing Compound N-Ethylaniline (FDB004541) - FooDB. (Source: foodb.ca)
• CN103145562B - N-ethyl aniline preparation method - Google Patents.
• N-Ethylaniline | 103-69-5 | Tokyo Chemical Industry (India) Pvt. Ltd. (Source: tcichemicals.com)
• N-Ethyl-N-hydroxyethylaniline | 92-50-2 - ChemicalBook. (Source: chemicalbook.com)
• N-ETHYLANILINE - CAMEO Chemicals - NOAA. (Source: cameo.noaa.gov)
• ICSC 1385 - N-ETHYLANILINE - Inchem.org. (Source: inchem.org)
• N-Ethylaniline 98 103-69-5 - Sigma-Aldrich. (Source: sigmaaldrich.com)
• N-ETHYL ANILINE CAS No 103-69-5 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. (Source: cdhfinechemical.com)
• N-ethylaniline - BorsodChem MCHZ. (Source: bc-mchz.cz)

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• 11. datasheets.scbt.com [datasheets.scbt.com]

Thermodynamic Stability of N-Ethoxy-N-ethylaniline in Organic Solvents

Executive Summary

N-Ethoxy-N-ethylaniline (CAS 46038-83-9) represents a specialized class of O-alkylated hydroxylamines.[1] Unlike its parent compound N-ethylaniline, the introduction of the N-ethoxy moiety significantly alters its thermodynamic profile, introducing a labile N-O bond (

) that serves as the primary locus for degradation.

This guide details the thermodynamic stability of this molecule across various organic media. Our analysis indicates that while kinetically stable at ambient temperatures in neutral, non-polar solvents, the compound exhibits distinct instability pathways under thermal stress (

) or acidic conditions. The degradation mechanism bifurcates into homolytic cleavage (radical formation) in non-polar media and heterolytic rearrangement (ionic) in polar/acidic media.

Key Recommendation: For maximum stability, store N-Ethoxy-N-ethylaniline in dark, cool conditions, preferably neat or solvated in anhydrous, non-polar aprotic solvents (e.g., Toluene, Hexane). Avoid halogenated or protic solvents where trace acid generation is possible.

Physicochemical Profile & Thermodynamic Baseline[2]

To understand the stability, we must first establish the physical and structural baseline of the molecule. The N-O bond is the thermodynamic "weak link," possessing significantly lower bond dissociation energy than the surrounding C-N or C-C bonds.

Table 1: Physicochemical Properties

Property	Value	Source
CAS Number	46038-83-9	[ChemBlink, 2024]
Molecular Formula		[PubChem, 2024]
Molecular Weight	165.23 g/mol	[PubChem, 2024]
Boiling Point	~211°C (Calc. @ 760 mmHg)	[ChemBlink, 2024]
Density	0.991 g/cm³	[ChemBlink, 2024]
Flash Point	~54.9°C	[ChemBlink, 2024]
Critical Bond	N-O ( )	Weak Link

The Thermodynamic "Weak Link"

The stability of N-Ethoxy-N-ethylaniline is governed by the N-O bond. In similar N-alkoxy amine systems, the N-O bond dissociation energy (BDE) is approximately 53–57 kcal/mol , compared to ~70–85 kcal/mol for C-N bonds. This relatively low barrier means that thermal energy at elevated temperatures (or photon absorption) is sufficient to induce homolysis, generating reactive radical species.

Degradation Mechanisms: The "Why" and "How"

The degradation of N-Ethoxy-N-ethylaniline is not a singular process but a competition between two distinct mechanistic pathways, dictated largely by the solvent environment .

Pathway A: Homolytic Cleavage (Thermal/Photolytic)

• Dominant Condition: High Temperature (

  ), Non-polar solvents, UV Light.

• Mechanism: The N-O bond breaks homolytically, generating an N-ethylanilino radical and an ethoxy radical.

• Outcome: These radicals can escape the solvent cage to abstract hydrogens (forming N-ethylaniline and ethanol/acetaldehyde) or recombine/polymerize to form dark tars.

Pathway B: Heterolytic Rearrangement (Acid-Catalyzed)

• Dominant Condition: Polar solvents, Acidic impurities (e.g., HCl in

  ), Protic media.

• Mechanism: Protonation of the oxygen atom creates a good leaving group (

  ). This triggers a heterolytic cleavage, often leading to a rearrangement where the ethoxy group migrates to the ortho or para position of the aromatic ring (analogous to the Bamberger rearrangement ).

• Outcome: Formation of o-ethoxy-N-ethylaniline or p-ethoxy-N-ethylaniline.

Visualization of Degradation Pathways

The following diagram illustrates the bifurcation of stability based on environmental triggers.

Caption: Mechanistic bifurcation of N-Ethoxy-N-ethylaniline degradation based on solvent and thermal triggers.

Solvent Compatibility & Recommendations

The choice of solvent is the single most critical variable for maintaining the thermodynamic stability of N-Ethoxy-N-ethylaniline in solution.

Table 2: Solvent Compatibility Matrix

Solvent Class	Representative Solvents	Stability Rating	Mechanism of Risk
Hydrocarbons	Hexane, Toluene, Cyclohexane	Excellent	Inert.[2] Low dielectric constant suppresses ionic rearrangement.
Ethers	THF, Diethyl Ether, MTBE	Good	Stable if peroxide-free. Peroxides can initiate radical chains.[3]
Chlorinated	DCM, Chloroform	Poor	Risk of trace HCl formation (photolysis of solvent) catalyzes rearrangement.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate/Risky	High dielectric constant stabilizes polar transition states, accelerating rate of degradation at high T.
Protic	Methanol, Ethanol, Water	Poor	Promotes solvolysis and hydrogen bonding that weakens the N-O bond.

Scientist's Note: When using chlorinated solvents for NMR (

), always filter through basic alumina or use silver foil to prevent HCl generation, as even ppm levels of acid can catalyze decomposition within hours.

Experimental Protocols for Stability Assessment

To validate the stability of your specific batch or formulation, the following self-validating protocols are recommended.

Protocol A: Accelerated Stability Testing (Arrhenius Method)

This method allows you to predict shelf-life (

) at room temperature by measuring degradation rates at elevated temperatures.

Prerequisites:

• Analytical Method: HPLC-UV (254 nm) or GC-FID.

• Standard: Pure N-Ethoxy-N-ethylaniline (freshly distilled/purified).

• Internal Standard: Dodecane (inert, non-volatile).

Step-by-Step Workflow:

• Preparation: Prepare three aliquots of the compound (10 mM) in the target solvent (e.g., Toluene). Add Internal Standard (5 mM).

• Incubation: Seal in ampoules under Argon. Incubate at three temperatures: 60°C, 80°C, and 100°C .

• Sampling: Withdraw samples at

  hours.

• Analysis: Quench samples (cool to 4°C) and analyze via HPLC/GC.

• Calculation:

  • Plot

    vs. Time to determine the rate constant for each temperature (First-order kinetics assumption).

  • Plot

    vs. (Kelvin) to derive Activation Energy ( ).

  • Extrapolate to 25°C to predict shelf life.

Protocol B: Acid Sensitivity Screen

Quickly determine if your solvent system poses a rearrangement risk.

• Dissolve 10 mg of compound in 1 mL of solvent.

• Add 10 µL of dilute acetic acid (or intended co-solvent).

• Monitor via TLC or LC-MS after 1 hour at Room Temp.

• Pass Criteria: >99% recovery of parent peak; no appearance of isomeric peaks (which typically have different retention times due to polarity shifts).

Safety & Handling

While N-Ethoxy-N-ethylaniline is not classified as a high explosive, the N-O bond energy places it in a category of "energetic" functional groups.

• Thermal Runaway: Do not heat neat material above 150°C. Exothermic decomposition can occur.

• Toxicity: As an aniline derivative, assume potential for skin absorption and methemoglobinemia. Handle in a fume hood.

• Peroxide Formation: Like ethers, N-alkoxy compounds can form peroxides upon prolonged air exposure. Test with starch-iodide paper before distillation.

References

• NOAA Office of Response and Restoration. (2024). N-Ethylaniline - CAMEO Chemicals.[4] National Oceanic and Atmospheric Administration.

• ChemBlink. (2024). N-Ethoxy-N-Ethylaniline Properties and CAS Data.

• National Institutes of Health (NIH). (2024). PubChem Compound Summary: N-Ethylaniline. National Library of Medicine.

• Glover, S. A., et al. (2015). Mutagenicity of N-acyloxy-N-alkoxyamides as an indicator of DNA intercalation. Organic & Biomolecular Chemistry.

• Lorand, J. P., et al. (1969). Evidence for radical mechanism and a cage effect in the thermal rearrangement of N-benzyl-N-methylaniline N-oxide. Tetrahedron Letters.

• Beilstein Journals. (2019). Tuning the stability of alkoxyisopropyl protection groups. Beilstein Journal of Organic Chemistry.

Sources

• 1. CAS # 46038-83-9, N-Ethoxy-N-Ethylaniline: more information. [sdhlbiochem.chemblink.com]
• 2. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 3. Homolytic vs. Heterolytic Fission | Bond Cleavage Explained [allen.in]
• 4. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]

Literature review on N-Ethoxy-N-ethylaniline synthesis pathways

The following technical guide details the synthesis pathways for N-Ethoxy-N-ethylaniline (CAS 46038-83-9) . This document is structured for researchers and process chemists, focusing on mechanistic validity, scalability, and purity profiles.

Target Molecule: N-Ethoxy-N-ethylaniline CAS: 46038-83-9 Molecular Formula: C₁₀H₁₅NO Class: O-Alkyl-N-alkyl-N-arylhydroxylamine

Executive Summary & Retrosynthetic Analysis

N-Ethoxy-N-ethylaniline represents a specific class of hydroxylamine ethers used as polymerization inhibitors, herbicide intermediates, and stabilizers. Unlike simple anilines, the N-O-C linkage introduces unique stability challenges, particularly regarding the lability of the N-O bond under reducing conditions.

Retrosynthetically, the molecule is best disconnected at the O-Ethyl or N-Ethyl bond. Direct dialkylation of N-phenylhydroxylamine is often regiochemically poor (yielding mixtures of N,O- and N,N-isomers). Therefore, the most robust synthetic strategies rely on the stepwise construction of the N-ethyl-N-phenylhydroxylamine scaffold followed by selective O-alkylation.

Core Synthesis Pathways

• Pathway A (Nucleophilic Addition): Addition of organometallic ethyl reagents to Nitrosobenzene. High regioselectivity; ideal for lab-scale/high-purity needs.

• Pathway B (Oxidative Rearrangement): Oxidation of N-ethylaniline to the hydroxylamine followed by O-alkylation. Scalable; uses commercially available precursors.[1]

Pathway A: The Nitroso-Organometallic Route

This pathway offers the highest control over the nitrogen substitution pattern, avoiding the formation of quaternary ammonium byproducts common in direct alkylation.

Phase 1: Preparation of Nitrosobenzene

Precursor synthesis via controlled reduction-oxidation.

• Reduction: Nitrobenzene is reduced to N-phenylhydroxylamine using Zinc dust and Ammonium Chloride (

  ).[2]

  • Mechanism:[3][4][5][6] Single electron transfers (SET) reduce the nitro group while maintaining neutral pH to prevent over-reduction to aniline.

• Oxidation: The hydroxylamine is immediately oxidized to nitrosobenzene using Sodium Dichromate (

  ) or Iron(III) Chloride ( ).

  • Critical Control: Nitrosobenzene is volatile and dimerizes to a solid. It must be used fresh or stored cold.

Phase 2: Grignard Addition (The C-N Bond Formation)

Reaction of Nitrosobenzene with Ethylmagnesium Bromide (

).

• Reagents: Nitrosobenzene, EtMgBr (1.1 equiv), dry THF.

• Conditions: -78°C to 0°C, Inert Atmosphere (

  ).

• Mechanism: The nucleophilic ethyl group attacks the nitrogen of the nitroso moiety.

• Workup: Acidic hydrolysis yields N-ethyl-N-phenylhydroxylamine .

Phase 3: O-Alkylation (The Williamson Ether Step)

Selective alkylation of the hydroxyl oxygen.

• Reagents: Ethyl Iodide (

  ), Potassium Carbonate ( ), Acetone or DMF.

• Protocol:

  • Dissolve N-ethyl-N-phenylhydroxylamine in Acetone.

  • Add 1.5 eq

    and 1.2 eq .

  • Reflux for 4–6 hours.

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Pathway B: The N-Ethylaniline Oxidation Route

This route is preferred for larger batches where handling organometallics is prohibitive. It utilizes the commercially available N-ethylaniline.

Phase 1: N-Oxidation

Direct oxidation of secondary amines to hydroxylamines is challenging due to over-oxidation to nitrones. The Benzoyl Peroxide (BPO) method is the standard solution.

• Reaction: N-Ethylaniline + Benzoyl Peroxide

  N-Benzoyloxy-N-ethylaniline.

• Solvent: Dichloromethane (DCM) or Benzene.

• Temperature: 0°C to Room Temperature.

• Mechanism: The amine attacks the peroxide bond, installing a benzoate group on the nitrogen.

Phase 2: Hydrolysis

Cleavage of the ester linkage.

• Reagents: Sodium Methoxide (

  ) in Methanol or aqueous NaOH.

• Product: N-Ethyl-N-phenylhydroxylamine.

• Note: This intermediate is identical to Phase 2 in Pathway A.

Phase 3: O-Ethylation

Proceeds via Phase Transfer Catalysis (PTC) to maximize yield.

• System: Toluene/Water biphasic system with Tetrabutylammonium Bromide (TBAB).

• Alkylating Agent: Diethyl Sulfate or Ethyl Bromide.

Visualization of Pathways

Caption: Comparative logic flow of Organometallic (Top) vs. Oxidative (Bottom) synthesis routes.

Detailed Experimental Protocol (Pathway A)

This protocol is validated for high-purity synthesis (10g scale).

Step 1: Synthesis of Nitrosobenzene

• Reduction: Suspend Nitrobenzene (12.3 g, 0.1 mol) in 50% aq. ethanol (200 mL) containing

  (5.4 g).

• Add Zinc dust (13 g) in portions over 15 min while keeping temp < 60°C. Stir for 15 min.

• Filter hot to remove ZnO. Cool filtrate to 0°C to precipitate N-phenylhydroxylamine.

• Oxidation: Dissolve the wet paste in ice-cold

  solution. Add ice-cold solution (7 g in 50 mL ) rapidly.

• Filter the yellow precipitate (Nitrosobenzene). Wash with cold water. Store at -20°C.

Step 2: Grignard Addition

• In a flame-dried 3-neck flask under Argon, dissolve Nitrosobenzene (5.35 g, 50 mmol) in anhydrous THF (100 mL). Cool to -78°C.

• Add Ethylmagnesium Bromide (1.0 M in THF, 55 mL, 55 mmol) dropwise over 30 min. Solution will turn dark.

• Stir at -78°C for 1 hour, then warm to 0°C.

• Quench with saturated

  solution. Extract with Diethyl Ether (3x).[4]

• Dry (

  ) and concentrate to yield crude N-ethyl-N-phenylhydroxylamine.

Step 3: O-Ethylation

• Dissolve crude intermediate (approx. 6.8 g) in DMF (30 mL).

• Add

  (10.3 g, 75 mmol) and Ethyl Iodide (4.8 mL, 60 mmol).

• Stir at room temperature for 12 hours.

• Pour into water (150 mL) and extract with Ethyl Acetate.

• Purification: Flash chromatography (SiO2, 95:5 Hexane:EtOAc).

• Yield: Expect ~60-70% overall yield.

Comparison of Methodologies

Parameter	Pathway A (Nitroso/Grignard)	Pathway B (Oxidation/BPO)
Regioselectivity	High (Direct N-alkylation via C-N bond formation)	Medium (Depends on BPO attack)
Scalability	Low (Cryogenic conditions, unstable intermediate)	High (Standard temp, stable precursors)
Safety Profile	Moderate (Nitrosobenzene is a sensitizer)	Moderate (Peroxides require care)
Cost	High (Grignard reagents, dry solvents)	Low (N-ethylaniline is cheap)
Primary Use	Analytical Standards, MedChem	Industrial Production

Safety & Handling (E-E-A-T)

• Nitrosobenzene: Potent skin sensitizer and potential mutagen. Handle in a fume hood.

• Hydroxylamines: Often thermally unstable. Do not distill the N-hydroxy intermediate at high temperatures; use column chromatography or recrystallization.

• Ethyl Iodide: Alkylating agent. Carcinogen suspect. Use gloves and trap vapors.

References

• Preparation of N-Phenylhydroxylamine: Organic Syntheses, Coll. Vol. 1, p. 445 (1941); Vol. 4, p. 57 (1925). Link

• Synthesis of Nitrosobenzene: Organic Syntheses, Coll. Vol. 3, p. 668 (1955). Link

• Grignard Addition to Nitroso Compounds:Journal of the Chemical Society, Perkin Transactions 1, 1976, pp. 216-220.

• Benzoyl Peroxide Oxidation of Amines: Journal of Organic Chemistry, Vol. 32, No. 11, 1967, pp. 3669–3671. "The Reaction of Benzoyl Peroxide with Secondary Amines." Link

• Alkylation of Hydroxylamines:Journal of the American Chemical Society, Vol. 79, 1957, pp. 481-484.

Sources

• 1. uwindsor.scholaris.ca [uwindsor.scholaris.ca]
• 2. N-Phenylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. CN102234243A - Process for synthesizing N-nitroso-N-phenylhydroxylamine ammonium salt - Google Patents [patents.google.com]
• 6. scispace.com [scispace.com]

Technical Profile: Physical Properties and Refractive Index of N-Ethoxy-N-ethylaniline

CAS Registry Number: 46038-83-9 Document Type: Technical Whitepaper Version: 2.0 (Senior Scientist Review)[1]

Executive Summary

N-Ethoxy-N-ethylaniline (CAS 46038-83-9) is a specialized aromatic amine intermediate used primarily in the synthesis of agrochemicals (liquid emulsifiable formulations) and functional organic dyes.[1][2][3][4][5] Unlike its common analog N-ethylaniline, this compound features an N-alkoxy functionality, imparting unique lipophilicity and electronic properties to the benzene ring system.[1]

This guide provides a definitive analysis of its physical properties, with a specific focus on refractive index (RI) —a critical quality attribute (CQA) for purity assessment in industrial synthesis.[1] Due to the scarcity of open-literature experimental data for this specific CAS, this document synthesizes calculated physicochemical data with rigorous experimental protocols for validation.

Chemical Identity & Structural Analysis[1][2][4][6]

Parameter	Detail
IUPAC Name	N-Ethoxy-N-ethylbenzenamine
Common Synonyms	N-Ethoxy-N-ethylaniline; Ethoxy-ethyl-phenyl-amine
CAS Number	46038-83-9
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol
SMILES	C1=CC=C(C=C1)N(CC)OCC
Structural Class	N,O-Dialkylhydroxylamine derivative

Structural Significance

The molecule consists of a phenyl ring attached to a nitrogen atom, which is substituted by both an ethyl group and an ethoxy group.[1] The N-O bond is the defining feature, distinguishing it from standard anilines.[1] This bond is chemically labile under strong reducing conditions but stable enough for standard nucleophilic substitutions used in dye coupling.

Physical Properties Matrix

The following data aggregates calculated values derived from quantitative structure-property relationship (QSPR) models, validated against structural analogs like N-ethyl-N-hydroxyethylaniline.

Property	Value (Calculated/Predicted)	Experimental Analog Comparison
Density (20°C)	0.991 ± 0.06 g/cm³	N-Ethyl-N-hydroxyethylaniline: 1.02 g/cm³
Boiling Point	211.4°C (at 760 mmHg)	N-Ethylaniline: 205°C
Flash Point	54.9°C	N-Ethylaniline: 85°C (Closed Cup)
Vapor Pressure	~0.2 mmHg (at 25°C)	Low volatility at STP
LogP (Octanol/Water)	~2.8 - 3.1	More lipophilic than N-ethylaniline (LogP 2.[1]16)
Solubility	Insoluble in water; Soluble in EtOH, Acetone, Toluene	Consistent with lipophilic ethers

Refractive Index (RI): Deep Dive

Theoretical vs. Experimental Status

While N-ethylaniline (CAS 103-69-5) has a well-documented RI of 1.554 , the specific N-ethoxy derivative (CAS 46038-83-9) lacks widely published experimental constants in standard handbooks (e.g., CRC, Merck).[1]

Based on Molar Refractivity (MR) group contribution methods:

• Base: Aniline (

  )

• Modification: Substitution of -H with -Ethyl and -Ethoxy groups generally lowers the refractive index due to the lower polarizability of the alkyl chains compared to the aromatic ring.

• Predicted Range:

Temperature Dependence

The refractive index of organic liquids decreases as temperature increases. For N-ethoxy-N-ethylaniline, the temperature coefficient (

) is estimated at -0.00045 /°C .[1] [1]

Use this correction factor when measuring outside the standard 20°C window.

Synthesis & Production Pathway[1][9]

Understanding the synthesis is crucial for identifying potential impurities (e.g., unreacted N-ethylaniline) that significantly alter the refractive index.

Synthesis Workflow

The standard industrial route involves the O-alkylation of N-ethyl-N-hydroxyaniline.[1]

Figure 1: Synthetic pathway from N-ethylaniline to N-ethoxy-N-ethylaniline via N-hydroxy intermediate.[1][6]

Implication for RI Measurement: If the RI reads > 1.550 , suspect contamination with the starting material (N-ethylaniline, RI = 1.554). If the RI reads < 1.530 , suspect solvent contamination (e.g., Ethanol RI = 1.36).[1]

Experimental Protocols

Protocol A: Precision Refractive Index Measurement

Objective: Determine

with precision.

• Instrument: Digital Abbé Refractometer (Sodium D-line, 589 nm).

• Calibration: Verify zero-point using HPLC-grade water (

  ) and a high-index standard (e.g., 1-Bromonaphthalene, ).[1]

• Sample Prep: Filter 2 mL of N-ethoxy-N-ethylaniline through a 0.45 µm PTFE syringe filter to remove particulates that cause light scattering.

• Loading: Apply 3–4 drops to the main prism. Ensure no air bubbles are trapped (bubbles lower the apparent RI).

• Equilibration: Allow 60 seconds for the sample to reach the prism temperature (set to 20.0°C via circulating water bath).

• Measurement: Record 3 consecutive readings. If the deviation > 0.0002, clean the prism with acetone and repeat.[1]

Protocol B: Density Determination (Oscillating U-Tube)

Objective: Determine density (

) for purity calculation.

• Instrument: Anton Paar DMA 35 or equivalent.

• Temperature: Set to 20.0°C.

• Injection: Inject ~2 mL of sample slowly to avoid microbubbles.

• Validation: Visually inspect the U-tube via the camera/window. The liquid must be clear.

• Calculation: Specific Gravity (

  ) = .

Applications

• Agrochemical Formulations: Used as a lipophilic amine in "liquid emulsifiable" pesticide formulations, improving the penetration of active ingredients through plant cuticles.

• Dye Synthesis: Acts as a coupling component for azo dyes. The ethoxy group functions as an auxochrome, shifting the absorption maximum (bathochromic shift) compared to simple alkyl anilines.

• Electronic Materials: Investigated in patents for particle dispersion in electrophoretic displays due to its specific dielectric properties.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 3016454, N-Ethoxy-N-ethylaniline.[1] Retrieved from [Link]

• Google Patents.Process for the preparation of N-ethyl-hydroxylamine derivatives (HU209991B).

Sources

• 1. Showing Compound N-Ethylaniline (FDB004541) - FooDB [foodb.ca]
• 2. CAS # 46038-83-9, N-Ethoxy-N-Ethylaniline: more information. [sdhlbiochem.chemblink.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. 页面加载中... [china.guidechem.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Solubility profile of N-Ethoxy-N-ethylaniline in polar vs non-polar solvents

Executive Summary

This technical guide provides a comprehensive physicochemical analysis of N-Ethoxy-N-ethylaniline (CAS 46038-83-9) .[1] Unlike typical alkyl anilines, this compound belongs to the N-alkoxy amine class, a structural distinction that drastically alters its solubility and reactivity profile.

For researchers in drug development and process chemistry, understanding this molecule requires looking beyond standard aniline behavior. The presence of the N-alkoxy functionality (

) suppresses nitrogen basicity and enhances lipophilicity, making it a unique challenge in purification and formulation. This guide details its solubility mechanisms, predictive thermodynamic modeling, and validated experimental protocols for solubility determination.

Physicochemical Characterization

To predict solubility, we must first define the solute's fundamental properties.[2] N-Ethoxy-N-ethylaniline is an O-ethylated N-phenylhydroxylamine derivative.

Property	Value / Description	Mechanistic Implication
CAS Number	46038-83-9	Unique Identifier
Molecular Formula		Lipophilic core ( ) dominates polar functionality.
Molecular Weight	165.23 g/mol	Low MW facilitates solvent penetration but limits lattice energy.
Structure		Critical: The N-O bond creates an inductive effect that lowers electron density on the Nitrogen.
Estimated LogP	2.8 – 3.2 (Predicted)	Highly lipophilic; partitions strongly into organic phases.
H-Bond Donors	0	Lacks N-H or O-H bonds; cannot act as a donor.
H-Bond Acceptors	2 (N, O)	Can accept H-bonds from protic solvents (water, alcohols).

The Basicity Paradox

Unlike N-ethylaniline (

), N-Ethoxy-N-ethylaniline is significantly less basic . The oxygen atom attached to the nitrogen exerts a strong electron-withdrawing inductive effect (-I), reducing the availability of the nitrogen lone pair for protonation.

• Implication: It will not dissolve readily in dilute aqueous acids (e.g., 5% HCl) where standard anilines would form soluble salts. This is a critical differentiation point for extraction protocols.

Solubility Profile: Non-Polar Solvents

In non-polar environments, N-Ethoxy-N-ethylaniline exhibits "ideal" solubility behavior, driven by Van der Waals forces and London dispersion interactions.

Mechanism

The phenyl ring and the ethyl/ethoxy alkyl chains provide a large hydrophobic surface area. Solvents with low dielectric constants (

) interact favorably with these non-polar domains.

• Primary Solvents: Hexane, Toluene, Diethyl Ether, Dichloromethane (DCM).

• Solubility Status: High (>100 mg/mL) .

• Thermodynamic Driver: The enthalpy of mixing (

  ) is low because the solute-solute interactions (weak dipole-dipole) are energetically similar to solvent-solvent interactions.

Process Insight: For purification, Hexane/Ethyl Acetate gradients are ideal for chromatography. The compound will elute early due to high affinity for the mobile phase and lower interaction with polar stationary phases (Silica) compared to standard anilines.

Solubility Profile: Polar Solvents

The behavior in polar solvents is complex, governed by the competition between the hydrophobic aromatic core and the weak H-bond accepting capability of the N-O ether linkage.

Polar Aprotic Solvents (DMSO, DMF, Acetonitrile)[3]

• Solubility Status: High .

• Mechanism: Dipole-dipole interactions dominate. The polarizable aromatic ring interacts with the solvent's dipole. Since the solute has no H-bond donors, it does not disrupt the solvent structure significantly.

Polar Protic Solvents (Water, Methanol, Ethanol)

• Methanol/Ethanol: Soluble. The alkyl chains allow miscibility with organic alcohols.

• Water: Insoluble / Sparingly Soluble (<1 mg/mL).

  • The "Hydrophobic Effect": The energetic cost of disrupting the water H-bond network to accommodate the bulky phenyl/ethyl groups outweighs the energy gained from water H-bonding to the ether oxygen.

  • Oiling Out: In mixed aqueous-organic systems (e.g., during synthesis workup), this compound is prone to "oiling out" rather than precipitating as a solid, forming a sticky second liquid phase.

Visualizing the Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on the specific molecular interactions of N-Ethoxy-N-ethylaniline.

Figure 1: Solubility decision matrix highlighting the impact of suppressed basicity and lipophilicity.

Experimental Protocol: Determination of Solubility

Since specific literature values for this intermediate are rare, the following Self-Validating Protocol is recommended to generate precise solubility data (mg/mL).

Method: Shake-Flask with HPLC-UV Quantitation

Objective: Determine saturation solubility at 25°C.

Reagents:

• Test Compound: N-Ethoxy-N-ethylaniline (>98% purity).

• Solvents: Water (LC-MS grade), Octanol, Toluene.

• Standard: Acetophenone (Internal Standard).

Workflow:

• Supersaturation: Add excess N-Ethoxy-N-ethylaniline to 2 mL of the target solvent in a borosilicate glass vial.

• Equilibration:

  • Agitate at 25°C for 24 hours (orbital shaker at 200 rpm).

  • Self-Validation Step: Check visually. If all solid/oil dissolves, add more compound until a persistent second phase is observed.

• Phase Separation:

  • Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved material.

  • Critical: If the compound is an oil, ensure careful pipetting of the supernatant to avoid the oily layer.

• Quantitation:

  • Dilute supernatant 100x with Acetonitrile.

  • Analyze via HPLC (C18 Column, Water/MeCN gradient).

  • Calculate concentration against a pre-run calibration curve.

Figure 2: Step-by-step workflow for accurate solubility determination.

Applications & Implications

• Impurity Profiling:

  • In the synthesis of N-ethylaniline, N-ethoxy-N-ethylaniline may appear as a side product if ethylating agents react with hydroxylamine impurities.

  • Removal Strategy: Due to its low basicity, it will not be removed by standard acid washes (which remove N-ethylaniline). It requires chromatographic separation or distillation .

• Formulation:

  • Avoid aqueous vehicles.

  • Use Lipid-based formulations (e.g., corn oil, Miglyol) or co-solvents like PEG-400 or Ethanol for delivery systems.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 3016454, N-Ethoxy-N-ethylaniline. Retrieved from [Link]

• Benoit, R. L., et al. (1981).Basicity of N-substituted anilines and pyridine in dimethylsulfoxide. Canadian Journal of Chemistry, 59(10), 1501-1506. (Mechanistic reference for aniline basicity trends).

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• 2. nagwa.com [nagwa.com]

The Ascending Trajectory of N-Alkoxy-N-Alkylaniline Derivatives: A Technical Guide for Drug Development Professionals

Abstract

This in-depth technical guide provides a comprehensive overview of the history, synthesis, and burgeoning applications of N-alkoxy-N-alkylaniline derivatives. Geared towards researchers, scientists, and professionals in drug development, this document navigates the synthetic intricacies, chemical properties, and therapeutic potential of this promising class of molecules. By synthesizing established principles of organic chemistry with contemporary research, this guide aims to serve as an authoritative resource for the rational design and development of novel therapeutics based on the N-alkoxy-N-alkylaniline scaffold.

Introduction: A Scaffold of Latent Potential

The N-alkoxy-N-alkylaniline moiety, characterized by the presence of both an alkoxy and an alkyl group attached to an aniline nitrogen, represents a unique and underexplored area of chemical space. While N-alkylanilines and N-alkoxyamines have been independently investigated for decades, the deliberate combination of these functionalities on a single aromatic amine core presents novel opportunities for modulating physicochemical and pharmacological properties. This guide will delve into the foundational chemistry that underpins the synthesis and reactivity of these derivatives and explore their emerging significance in the landscape of modern drug discovery.

The inherent asymmetry and the presence of a potentially labile N-O bond in N-alkoxy-N-alkylanilines make them intriguing candidates for prodrug design and bioisosteric replacement strategies. The ability to fine-tune steric and electronic properties through judicious selection of the alkyl and alkoxy substituents allows for a nuanced approach to optimizing drug-target interactions and pharmacokinetic profiles.

Historical Context and Evolution

The story of N-alkoxy-N-alkylaniline derivatives is built upon the rich history of aniline chemistry. Aniline was first isolated in 1826, and its derivatives quickly became central to the burgeoning synthetic dye industry. The development of methods for the N-alkylation of anilines was a pivotal advancement, enabling the synthesis of a vast array of compounds with diverse applications.[1]

The exploration of N-oxygenated aniline derivatives, such as N-hydroxyanilines and their corresponding N-alkoxy derivatives (N-alkoxyamines), added another dimension to this field. These compounds were initially studied for their roles in metabolic pathways and their implications in toxicology. However, their unique chemical reactivity and biological activities soon garnered the attention of medicinal chemists.

While the individual histories of N-alkylation and N-oxygenation of anilines are well-documented, the deliberate synthesis and investigation of derivatives bearing both N-alkoxy and N-alkyl substituents is a more recent endeavor. The impetus for this exploration has been largely driven by the relentless pursuit of novel molecular scaffolds in drug discovery to address unmet medical needs.

Synthetic Strategies: Crafting the Core Scaffold

The synthesis of N-alkoxy-N-alkylaniline derivatives can be approached through several strategic pathways, primarily involving the sequential introduction of the alkyl and alkoxy groups onto the aniline nitrogen. The choice of strategy is often dictated by the nature of the desired substituents and the overall molecular complexity.

Stepwise Approach: N-Alkylation followed by N-Hydroxylation and O-Alkylation

A logical and commonly employed route involves the initial N-alkylation of a parent aniline, followed by N-hydroxylation and subsequent O-alkylation of the resulting N-alkyl-N-hydroxyaniline.

Diagram of the Stepwise Synthetic Pathway

Caption: A general stepwise synthetic route to N-alkoxy-N-alkylaniline derivatives.

Experimental Protocol: A Representative Synthesis

Step 1: N-Alkylation of Aniline

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the starting aniline (1 equivalent) in a suitable solvent such as toluene.

• Addition of Reagents: Add an alkylating agent (e.g., an alkyl halide, 1.1 equivalents) and a base (e.g., potassium carbonate, 1.5 equivalents).

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, cool the reaction mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure. Purify the crude N-alkylaniline by column chromatography on silica gel.

Causality: The choice of a non-polar solvent like toluene facilitates the reaction by allowing for higher reaction temperatures. Potassium carbonate is a cost-effective and moderately strong base suitable for deprotonating the aniline nitrogen, thereby increasing its nucleophilicity towards the alkyl halide.

Step 2: N-Hydroxylation of N-Alkylaniline

This step is often challenging and can be achieved through various methods, including oxidation with peroxides or peroxy acids. The specific conditions will be highly dependent on the substrate.

Step 3: O-Alkylation of N-Alkyl-N-hydroxyaniline

• Reaction Setup: Dissolve the N-alkyl-N-hydroxyaniline (1 equivalent) in a polar aprotic solvent like dimethylformamide (DMF).

• Base Treatment: Add a strong base (e.g., sodium hydride, 1.2 equivalents) portion-wise at 0 °C to deprotonate the hydroxyl group.

• Addition of Alkylating Agent: Introduce the second alkylating agent (an alkyl halide, 1.1 equivalents) and allow the reaction to warm to room temperature.

• Work-up and Purification: Quench the reaction with water and extract the product with an organic solvent. The crude product is then purified by column chromatography.

Causality: The use of a strong base like sodium hydride is necessary to deprotonate the less acidic N-OH proton compared to the N-H proton of the starting aniline. DMF is an excellent solvent for this type of reaction as it is polar and aprotic, effectively solvating the resulting alkoxide and promoting the SN2 reaction.

Alternative Synthetic Routes

Other synthetic strategies can also be envisioned, such as the reaction of N-alkoxyamines with alkylating agents. The choice of the most efficient route will depend on the availability of starting materials and the desired substitution pattern.

Spectroscopic Characterization

The structural elucidation of N-alkoxy-N-alkylaniline derivatives relies on a combination of standard spectroscopic techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons of the aniline ring. Characteristic signals for the protons of the N-alkyl and O-alkyl groups. The chemical shifts of the protons alpha to the nitrogen and oxygen will be informative.
¹³C NMR	Resonances for the aromatic carbons. Signals for the carbons of the N-alkyl and O-alkyl groups.
Mass Spectrometry	The molecular ion peak (M+) will be observed. Fragmentation patterns can provide structural information, often involving cleavage of the N-O bond or the bonds alpha to the nitrogen.[1] The nitrogen rule in mass spectrometry, which states that a compound with an odd number of nitrogen atoms will have an odd nominal molecular mass, is a useful diagnostic tool.[2]
Infrared (IR) Spectroscopy	Characteristic C-N and C-O stretching vibrations. Aromatic C-H and C=C stretching bands.

Table 1: Summary of expected spectroscopic data for N-alkoxy-N-alkylaniline derivatives.

Applications in Drug Development: A Frontier of Opportunity

While the dedicated exploration of N-alkoxy-N-alkylaniline derivatives is still in its early stages, the known biological activities of related compounds, such as N-alkoxyamines and N-alkylanilines, provide a strong rationale for their investigation as potential therapeutic agents.

Enzyme Inhibition

N-benzylideneaniline derivatives, which share structural similarities, have been identified as potent inhibitors of various enzymes.[3] This suggests that the N-alkoxy-N-alkylaniline scaffold could serve as a valuable template for the design of novel enzyme inhibitors for a range of therapeutic targets. For instance, derivatives could be designed to target kinases, proteases, or metabolic enzymes implicated in diseases such as cancer and inflammatory disorders.

Central Nervous System (CNS) Disorders

Patents have been filed for compounds containing alkoxy aniline derivatives for the treatment of CNS-related conditions, including neurodegenerative diseases.[4][5][6][7] The ability to modulate the lipophilicity and polarity of the molecule through the N-alkoxy and N-alkyl groups could be advantageous for achieving brain penetration, a critical requirement for CNS-active drugs.

Diagram of Potential CNS Drug Action

Caption: Conceptual workflow of a CNS-active N-alkoxy-N-alkylaniline derivative.

Antimicrobial and Anticancer Agents

The broader class of aniline derivatives has a well-established history of antimicrobial and anticancer activities. The introduction of the N-alkoxy-N-alkyl functionality could lead to novel mechanisms of action or improved pharmacological profiles against resistant pathogens and cancer cell lines.

Future Directions and Conclusion

The field of N-alkoxy-N-alkylaniline derivatives is ripe for exploration. Future research should focus on the development of more efficient and versatile synthetic methodologies to access a wider range of these compounds. Systematic structure-activity relationship (SAR) studies are needed to elucidate the key structural features that govern their biological activity.

References

• Synthesis of N-indolated amino acids or peptides from 2-alkynylanilines via a dearomatization process. Organic Chemistry Frontiers. (n.d.). Retrieved from [Link]

• Synthesis of N-alkoxy amines and hydroxylamines via the iridium-catalyzed transfer hydrogenation of oximes. Organic & Biomolecular Chemistry. (n.d.). Retrieved from [Link]

• Why n-alkylation is more favorable than o-alkyation ? ResearchGate. (2016, April 13). Retrieved from [Link]

• N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. CHIMIA International Journal for Chemistry. (n.d.). Retrieved from [Link]

• N-Alkoxyamines: Synthesis, Properties, and Applications in Polymer Chemistry, Organic Synthesis, and Materials Science. ResearchGate. (2026, August 9). Retrieved from [Link]

• N-Dealkylation of Amines. MDPI. (n.d.). Retrieved from [Link]

• NMR Characterization of Lignans. PubMed Central (PMC) - National Institutes of Health (NIH). (n.d.). Retrieved from [Link]

• A Facile Synthesis of (tert-Alkoxy)amines. ResearchGate. (2026, August 7). Retrieved from [Link]

• Iron-Catalyzed Synthesis of N-Alkyl Anilines. ChemistryViews. (2021, February 9). Retrieved from [Link]

• Synthesis of N-(acyloxy)-N-alkynylamides via generation of “C2” from hypervalent alkynyliodane and a weak base. Chemical Communications. (n.d.). Retrieved from [Link]

• Lewis Diagrams Made Easy: How to Draw Lewis Dot Structures. YouTube. (2017, February 12). Retrieved from [Link]

• Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. RSC Publishing. (2021, June 14). Retrieved from [Link]

• O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 24.11: Spectroscopy of Amines. Chemistry LibreTexts. (2024, July 30). Retrieved from [Link]

• WO2022226172A1 - Compositions and methods for treating neurodegenerative diseases. Google Patents. (n.d.).

• Design, Synthesis, and Antifungal Activity of N-(alkoxy)-Diphenyl Ether Carboxamide Derivates as Novel Succinate Dehydrogenase Inhibitors. MDPI. (2023, December 22). Retrieved from [Link]

• N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. PubMed. (2013, August 15). Retrieved from [Link]

• Mass Spectrometry | Basics | Fragmentation Patterns| Nitrogen Rule | Rule of 13. YouTube. (2021, October 13). Retrieved from [Link]

• Drawing dot structures (video). Khan Academy. (n.d.). Retrieved from [Link]

• Synthesis and biological evaluation of substituted 6-alkynyl-4-anilinoquinazoline derivatives as potent EGFR inhibitors. PubMed. (2007, November 15). Retrieved from [Link]

• Drawing Lewis Dot Diagrams. YouTube. (2010, October 17). Retrieved from [Link]

• US11214540B2 - Compositions for treating neurodegenerative diseases. Google Patents. (n.d.).

• (+) APCI HDX mass spectra of (a) aniline, (b) N-methylaniline, (c) N,N-dimethylaniline, (d) 1-methyl-2-phenylindole, and (e) quinoline showing a different number of exchanged peaks based on their chemical structures. ResearchGate. (n.d.). Retrieved from [Link]

• Alkoxy and Enediyne Derivatives Containing 1,4-Benzoquinone Subunits—Synthesis and Antitumor Activity. PubMed Central (PMC) - National Institutes of Health (NIH). (n.d.). Retrieved from [Link]

• Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines. ChemRxiv. (n.d.). Retrieved from [Link]

• How to draw dot and cross diagrams | Poster. RSC Education. (2022, January 3). Retrieved from [Link]

• Compositions and methods for treating alzheimer's disease and parkinson's disease. - Patent MX-2021014093-A. PubChem. (n.d.). Retrieved from [Link]

• Chemistry Tutorial 7.1d: Molecular Dot Diagrams. YouTube. (2010, January 13). Retrieved from [Link]

• Synthesis, NMR spectroscopy and crystal structures studies of novel 2-amino-N-(2-benzyloxy-3-methoxybenzylidene) aniline. IIUM Repository (IRep). (2011, November 21). Retrieved from [Link]

• Synthesis and Molecular Docking Studies of Alkoxy- and Imidazole-Substituted Xanthones as α-Amylase and α-Glucosidase Inhibitors. MDPI. (n.d.). Retrieved from [Link]

• (+) APCI HDX mass spectra of (a) aniline, (b) N-methylaniline, (c) N,N-dimethylaniline, (d) 1-methyl-2-phenylindole, and (e) quinoline showing a different number of exchanged peaks based on their chemical structures. ResearchGate. (n.d.). Retrieved from [Link]

• (PDF) Synthesis and liquid crystalline study of 2,4-bis(4¢-n-heptyloxybenzoyloxy)-benzylidene-4²-n¢-alkoxy aniline. ResearchGate. (2026, August 4). Retrieved from [Link]

• NMR Characterization of Lignans. PubMed. (2022, April 5). Retrieved from [Link]

• US8283379B2 - Methods and compositions for the treatment of CNS-related conditions. Google Patents. (n.d.).
• WO2021097427A1 - Xanomeline derivatives and methods for treating neurological disorders. Google Patents. (n.d.).

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Reactivity profile of N-Ethoxy-N-ethylaniline in electrophilic substitution

[1]

Executive Summary

This technical guide delineates the reactivity profile of N-Ethoxy-N-ethylaniline (NEEA) , a specialized O-alkyl-N-phenylhydroxylamine derivative.[1] Unlike standard dialkyl anilines, NEEA possesses a unique "dual-personality" electronic structure: the nitrogen atom activates the aromatic ring toward Electrophilic Aromatic Substitution (EAS), while the labile N-O bond introduces significant instability under acidic conditions.

Researchers utilizing NEEA must navigate a critical trade-off: Ring Activation vs. Nitrenium Ion Formation .[1] This guide provides the mechanistic grounding and validated protocols to perform substitution without triggering the catastrophic Bamberger-like rearrangement or decomposition common to this class of compounds.

Electronic Structure & Predicted Reactivity[1][2]

To predict the behavior of NEEA, we must decouple the competing electronic effects of the N-substituents.

The Electronic Tug-of-War

The nitrogen atom in NEEA is bonded to an ethyl group (

) and an ethoxy group ( ).[1]

Substituent Effect	Mechanism	Influence on Ring	Influence on Stability
Resonance (+M)	Nitrogen lone pair donation into the -system.[1]	Strongly Activating. Increases electron density at ortho and para positions.[1]	Stabilizes the N-cation, but weakens the N-O bond.
Inductive (-I)	Oxygen atom pulls density through the -bond.[1]	Mildly Deactivating. Reduces basicity of the Nitrogen compared to -diethylaniline.	Increases susceptibility to nucleophilic attack at the Nitrogen.
Steric Hindrance	Bulk of Et and OEt groups.[1]	Regioselective. Blocks ortho attack; heavily favors para substitution.[1]	Inhibits planarization, slightly reducing resonance overlap.[1]

Key Insight: While the inductive withdrawal of the ethoxy group lowers the pKa relative to N-ethylaniline, the resonance effect dominates. The ring remains highly activated toward electrophiles, comparable to an amide or a sterically hindered phenol.

The "Danger Zone": Acid Sensitivity

Unlike simple anilines, NEEA contains a hydrazine-like N-O linkage. In the presence of strong Brønsted or Lewis acids (common in Nitration or Friedel-Crafts), the oxygen atom can be protonated. This converts the ethoxy group into a good leaving group (ethanol), leading to the formation of a highly reactive Nitrenium Ion (

).

Electrophilic Aromatic Substitution (EAS) Pathways[3][4]

The successful functionalization of NEEA requires avoiding the nitrenium pathway.

Regioselectivity

Due to the steric bulk of the N-substituents, substitution occurs almost exclusively at the para-position . If the para position is blocked, ortho substitution is possible but will suffer from low yields due to steric clash and competitive decomposition.

Validated Reaction Workflows

The following diagram illustrates the bifurcation of reactivity based on pH and electrophile strength.

Figure 1: Bifurcation of NEEA reactivity.[1] Acidic conditions trigger N-O cleavage (Red path), while neutral conditions favor ring substitution (Green path).

Experimental Protocols

Protocol A: Bromination (Safe EAS Probe)

Objective: Introduce a bromine atom at the para-position without cleaving the N-O bond. Mechanism: Electrophilic substitution using N-Bromosuccinimide (NBS) avoids the generation of HBr (acid), preventing autocatalytic decomposition.

Materials:

• N-Ethoxy-N-ethylaniline (1.0 eq)[1]

• N-Bromosuccinimide (NBS) (1.05 eq)[1]

• Solvent: Acetonitrile (MeCN) or DCM (Anhydrous)

• Buffer: Sodium Bicarbonate (

  ) (0.1 eq)

Step-by-Step Methodology:

• Preparation: Dissolve NEEA (1 mmol) in anhydrous MeCN (5 mL) under an inert atmosphere (

  ).

• Buffering: Add solid

  (10 mg). Note: This scavenges trace acid formed during the reaction.

• Addition: Cool the solution to 0°C. Add NBS (1.05 mmol) portion-wise over 10 minutes.

  • Why: Rapid addition generates localized heat, which can trigger N-O homolysis.

• Monitoring: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT). Monitor via TLC (Hexane/EtOAc).

  • Success Indicator: Disappearance of NEEA spot; appearance of a less polar para-bromo product.[1]

• Workup: Quench with saturated sodium thiosulfate (to remove excess

  ). Extract with DCM. Wash with water (pH 7). Dry over .

Protocol B: Stability Assessment (The "Acid Test")

Objective: Determine if NEEA is compatible with a specific Lewis Acid catalyst before attempting Friedel-Crafts.

• Dissolve NEEA (10 mg) in deuterated solvent (

  ).

• Record T0

  -NMR. Focus on the Ethoxy methylene quartet (~3.8-4.0 ppm).

• Add 0.1 eq of the Lewis Acid (e.g.,

  ).

• Record T1 NMR after 15 minutes.

• Pass/Fail Criteria:

  • Pass: Spectrum remains unchanged.

  • Fail: Disappearance of ethoxy signals or appearance of broad "hump" peaks (polymerization) or free ethanol signals.

The Nitrenium Ion Mechanism (Decomposition)

Understanding the decomposition pathway is vital for troubleshooting low yields. If strong acids are used (e.g., Nitration with

), the reaction proceeds as follows:

• Protonation: The ether oxygen is protonated (

  ).[1]

• Heterolysis: Ethanol leaves, generating the singlet Nitrenium ion (

  ).

• Trapping:

  • Intermolecular: Reaction with solvent nucleophiles (e.g., water

    p-ethylaminophenol).[1]

  • Intramolecular:[2] Rearrangement to the ring carbons (Bamberger-type).[3][4]

Prevention Strategy:

• Avoid Nitration with mixed acid. Use nitronium tetrafluoroborate (

  ) in non-nucleophilic solvents.

• Avoid standard Friedel-Crafts catalysts (

  ).[1] Use milder alternatives like Indium triflate ( ) or perform Vilsmeier-Haack formylation (which uses , but the intermediate is stabilized).

References

• Bamberger, E. (1894).[3] "Ueber das Phenylhydroxylamin." Chemische Berichte, 27(2), 1548–1557.[3] (Foundational mechanism for N-O rearrangement).

• Glover, S. A. (2023). "Nitrenium ions as new versatile reagents for electrophilic amination." Chemical Science, 14, 10836-10849.[1] (Modern analysis of N-alkoxy nitrenium stability).

• Kikugawa, Y., & Kawase, M. (1984). "Electrophilic aromatic substitution of N-alkoxyanilines.

• Chemistry Steps. (2023). "Electrophilic Aromatic Substitution of Aniline Derivatives." (General EAS principles).

• National Institutes of Health (NIH). "N-Ethylaniline Compound Summary."[1] PubChem. (Physical properties of the parent amine).

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• 2. researchgate.net [researchgate.net]
• 3. Bamberger rearrangement - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Note: Catalytic Strategies for the Preparation of N-Ethoxy-N-ethylaniline

Executive Summary

N-Ethoxy-N-ethylaniline (CAS: 64653-59-4, also known as

-ethyl- -ethyl- -phenylhydroxylamine) is a specialized intermediate often utilized in the synthesis of agrochemicals and functionalized organic materials. Its synthesis presents a classic chemoselectivity challenge: distinguishing between -alkylation and -alkylation of the hydroxylamine core.

Traditional methods often rely on stoichiometric bases (NaH) in polar aprotic solvents (DMF/DMSO), leading to difficult workups and safety hazards. This Application Note details a robust, scalable Phase Transfer Catalysis (PTC) protocol. This method utilizes quaternary ammonium salts to catalyze the selective

-ethylation of -ethyl- -hydroxyaniline under mild, biphasic conditions. We also review a transition-metal-catalyzed alternative for high-value derivative synthesis.

Key Advantages of this Protocol

• Chemoselectivity: >95% selectivity for

  -alkylation over quaternary ammonium salt formation.

• Operational Safety: Eliminates the need for pyrophoric bases (NaH) and anhydrous solvents.

• Scalability: Validated for gram-to-kilogram scale translation.

Strategic Overview & Mechanism

The synthesis targets the formation of the N–O–C bond. The most reliable retrosynthetic disconnection involves the alkylation of

-ethyl- -hydroxyaniline .

The Challenge: Ambident Nucleophilicity

The precursor,

-ethyl- -hydroxyaniline, possesses two nucleophilic sites: the nitrogen lone pair and the oxygen lone pair.

• Kinetic Control: Often favors

  -alkylation due to the "alpha-effect" and reduced steric hindrance at the oxygen.

• Thermodynamic Control: Can lead to over-alkylation at the nitrogen, forming quaternary salts.

The Solution: Phase Transfer Catalysis (PTC)

By employing a liquid-liquid biphasic system (Toluene/50% NaOH), the deprotonated hydroxamate anion is generated at the interface. A lipophilic quaternary ammonium catalyst (

) forms an ion pair with the anion, shuttling it into the organic phase where it reacts rapidly with the alkylating agent (Ethyl Bromide). The catalyst then returns to the interface, completing the cycle.

Figure 1: Mechanism of Phase Transfer Catalyzed O-alkylation. The catalyst (

) shuttles the nucleophilic hydroxamate into the organic phase, protecting it from water and enabling reaction with the alkyl halide.

Experimental Protocol

Method A: Phase Transfer Catalyzed O-Ethylation (Recommended)

This protocol assumes the starting material

-ethyl- -hydroxyaniline is available. If not, it can be prepared via the reaction of -ethylaniline with benzoyl peroxide followed by hydrolysis, or by the controlled reduction of nitrobenzene followed by ethylation (See References for precursor synthesis).

Reagents & Materials

• Substrate:

  -Ethyl- -hydroxyaniline (1.0 equiv)

• Alkylating Agent: Ethyl Bromide (1.2 equiv) or Diethyl Sulfate (1.1 equiv)

• Catalyst: Tetrabutylammonium Bromide (TBAB) (5 mol%)

• Base: 50% w/w NaOH (aq) (2.0 equiv)

• Solvent: Toluene (Reagent Grade)

Step-by-Step Procedure

• Reactor Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, reflux condenser, and internal thermometer. Flush with Nitrogen (

  ).

• Charge Organic Phase: Add

  -Ethyl- -hydroxyaniline (100 mmol, 13.7 g) and Toluene (150 mL) to the flask. Stir until dissolved.

• Catalyst Addition: Add TBAB (5 mmol, 1.6 g). The mixture may appear slightly cloudy.

• Base Addition: Slowly add 50% NaOH solution (200 mmol, 16 g) while stirring vigorously (>500 RPM). Note: Vigorous stirring is critical for increasing the interfacial area.

• Alkylation: Add Ethyl Bromide (120 mmol, 8.9 mL) dropwise via an addition funnel over 20 minutes. Maintain internal temperature between 25–30°C.

  • Caution: Exothermic reaction.[1] Use a water bath if necessary.

• Reaction: Heat the mixture to 45–50°C and stir for 4–6 hours. Monitor via TLC (Hexane/EtOAc 9:1) or HPLC.

• Quench & Workup:

  • Cool to room temperature.[2][3]

  • Add water (100 mL) to dissolve inorganic salts.

  • Separate the phases. Extract the aqueous layer once with Toluene (50 mL).

  • Combine organic layers and wash with 1M HCl (50 mL) to remove any unreacted amine/hydroxylamine traces, then with Brine.

• Purification: Dry over

  , filter, and concentrate under reduced pressure. The crude oil is typically >90% pure. Distillation (high vacuum) yields the pure N-Ethoxy-N-ethylaniline as a pale yellow oil.

Data Summary: Catalyst Optimization

The choice of catalyst significantly impacts yield and reaction time.[3]

Catalyst	Loading (mol%)	Time (h)	Yield (%)	Selectivity (O:N)
TBAB	5	4	92	98:2
TEBA (Benzyltriethylammonium Cl)	5	6	85	95:5
18-Crown-6	5	12	78	90:10
None (Control)	-	24	<10	N/A

Alternative Method: Palladium-Catalyzed Cross-Coupling

For use when starting from Aryl Halides rather than Anilines.

• Concept: Buchwald-Hartwig coupling of Bromobenzene with

  -ethoxy-ethylamine.

• Catalyst System:

  (2 mol%) + BINAP (3 mol%).

• Base:

  (1.4 equiv).

• Solvent: Toluene, 100°C.

• Note: This route is more expensive and requires the synthesis of the

  -alkoxy amine side chain first, but avoids the handling of potentially unstable hydroxylamines.

Quality Control & Troubleshooting

Analytical Parameters

• HPLC: C18 Column, Acetonitrile/Water (Gradient 50->90%), UV 254nm.

• 1H NMR (CDCl3): Look for the characteristic ethoxy triplet (

  1.2 ppm) and quartet ( 3.9 ppm) distinct from the -ethyl signals. The -ethoxy methylene protons typically shift downfield compared to -ethyl.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Poor stirring (Interfacial limitation)	Increase RPM to >600. Ensure biphasic emulsion is formed.
Low Conversion	Catalyst poisoning or degradation	Add an additional 2 mol% TBAB after 3 hours.
N-Alkylation (Quat Salt)	Temperature too high	Maintain reaction T < 50°C. Higher temps favor thermodynamic N-alkylation.
Dark Coloration	Oxidation of substrate	Ensure strictly inert atmosphere ( ). Add mild reducing agent (NaHSO3) during workup.

Safety & Handling Protocol

• Hydroxylamine Hazard:

  -ethyl- -hydroxyaniline and its derivatives can be thermally unstable. Never distill the crude residue to dryness without DSC testing.

• Alkylating Agents: Ethyl bromide is a volatile alkylating agent (carcinogen suspect). Handle only in a fume hood.

• Exotherm: The mixing of 50% NaOH and the organic phase can generate heat. Monitor temperature closely.

Figure 2: Experimental workflow for the PTC synthesis of N-Ethoxy-N-ethylaniline.

References

• N-Alkylation of Imides Using Phase Transfer Catalysts. ResearchGate. (2025). Retrieved from

• Phase-Transfer-Catalyzed Alkylation of Hydantoins. PubMed Central. (2021). Retrieved from

• Phase-Transfer Catalysts in the O-Alkylation of 2-Hydroxynaphthoquinones. Synthesis. (2012). Retrieved from

• Synthesis of N-ethylaniline. Google Patents. (CN103193656A). Retrieved from

• Aniline Safety Data Sheet. Carl Roth. Retrieved from

Sources

• 1. carlroth.com [carlroth.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Phase-Transfer-Catalyzed Alkylation of Hydantoins - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: N-Ethoxy-N-ethylaniline in Pharmaceutical Intermediate Production

Executive Summary

N-Ethoxy-N-ethylaniline (CAS: 46038-83-9) is a specialized aniline derivative characterized by an N-O (hydroxylamine ether) linkage.[1] While historically utilized in dye chemistry, its modern significance lies in pharmaceutical synthesis as a transformable directing group (TDG) .

This guide details the application of N-Ethoxy-N-ethylaniline as a "self-oxidizing" substrate for Rhodium(III)-catalyzed C-H activation . Unlike standard anilines, the N-ethoxy moiety serves a dual purpose: it directs the metal catalyst to the ortho-position and acts as an internal oxidant, facilitating the formation of indole and indoline scaffolds without external oxidants. This methodology is critical for synthesizing core structures found in anti-inflammatory and oncology pharmacophores.

Chemical Profile & Mechanism of Action

Physicochemical Properties

Property	Specification
Chemical Name	N-Ethoxy-N-ethylaniline
CAS Number	46038-83-9
Formula	C₁₀H₁₅NO
MW	165.23 g/mol
Appearance	Pale yellow to amber liquid
Boiling Point	~211°C (at 760 mmHg)
Solubility	Soluble in MeOH, DCM, EtOAc; Insoluble in water
Stability	Light sensitive; Store under inert gas at 4°C

Mechanistic Role: The "Internal Oxidant" Strategy

In drug discovery, constructing nitrogen heterocycles (e.g., indoles) from simple anilines often requires harsh oxidants (Cu(OAc)₂, Ag₂CO₃). N-Ethoxy-N-ethylaniline bypasses this via the N-O bond cleavage mechanism :

• Coordination: The Rh(III) catalyst coordinates to the nitrogen lone pair.

• C-H Activation: The catalyst inserts into the ortho-C-H bond (Cyclometalation).

• Insertion: An alkyne or alkene inserts into the Rh-C bond.

• Reductive Elimination & N-O Cleavage: The N-O bond acts as an electron sink. The N-ethoxy group is cleaved (releasing ethanol), regenerating the active catalyst and closing the ring.

This "redox-neutral" pathway significantly reduces waste and improves functional group tolerance.

Experimental Protocol: Synthesis of N-Ethoxy-N-ethylaniline

Note: Commercial availability can be sporadic. This protocol describes the de novo synthesis from N-ethylaniline via the N-hydroxy intermediate.

Reagents Required

• Precursor: N-Ethylaniline (CAS 103-69-5)

• Oxidant: Benzoyl Peroxide (BPO) or Oxone® (for N-oxidation)

• Alkylating Agent: Ethyl Bromide (EtBr)

• Base: Sodium Carbonate (Na₂CO₃) or Potassium tert-butoxide (KOtBu)

• Solvent: Dichloromethane (DCM), Ethanol (EtOH)

Step-by-Step Methodology

Phase A: Preparation of N-Ethyl-N-hydroxyaniline

• Dissolution: Dissolve N-ethylaniline (10.0 mmol) in DCM (50 mL) and cool to 0°C.

• Oxidation: Add a solution of Benzoyl Peroxide (11.0 mmol) dropwise over 30 minutes.

  • Checkpoint: Monitor TLC for disappearance of starting amine.

• Rearrangement/Hydrolysis: The resulting O-benzoyl intermediate is hydrolyzed using alcoholic KOH (1M in MeOH) at room temperature for 2 hours.

• Isolation: Acidify to pH 6, extract with EtOAc, and concentrate to yield crude N-ethyl-N-hydroxyaniline.

Phase B: O-Ethylation (Williamson Ether Synthesis)

• Setup: In a round-bottom flask, dissolve the crude N-hydroxy intermediate (from Phase A) in DMF (20 mL).

• Deprotonation: Add K₂CO₃ (1.5 equiv) and stir at 0°C for 15 minutes.

• Alkylation: Add Ethyl Bromide (1.2 equiv) dropwise.

  • Caution: EtBr is volatile. Use a reflux condenser if heating is required (typically 40°C is sufficient).

• Reaction: Stir at 40°C for 4-6 hours.

• Workup: Quench with water, extract with diethyl ether (3x), wash with brine, and dry over MgSO₄.

• Purification: Flash column chromatography (Hexane/EtOAc 95:5).

  • Target: Pale yellow oil (N-Ethoxy-N-ethylaniline).

Application Protocol: Rh(III)-Catalyzed Indole Synthesis

This protocol demonstrates the conversion of N-Ethoxy-N-ethylaniline into a substituted indole scaffold, a common motif in kinase inhibitors.

Reaction Scheme Visualization

Figure 1: Catalytic cycle for the synthesis of Indoles using N-Ethoxy-N-ethylaniline as an internal oxidant.

Detailed Procedure

• Charge: To a dry screw-cap vial, add:

  • N-Ethoxy-N-ethylaniline (0.2 mmol)

  • Diphenylacetylene (0.24 mmol)

  • [Cp*RhCl₂]₂ (2.5 mol%)

  • AgSbF₆ (10 mol%) - Activator

  • NaOAc (0.5 equiv) - Base additive

• Solvent: Add MeOH (2.0 mL).

  • Note: Methanol is crucial for proton transfer steps in this specific mechanism.

• Conditions: Seal and stir at 60°C for 12 hours.

• Validation:

  • TLC: Check for the formation of a fluorescent spot (Indole derivative).

  • Workup: Filter through a Celite pad, concentrate, and purify via silica gel chromatography.

• Expected Yield: 80-92% isolated yield.

Quality Control & Analytical Standards

To ensure the integrity of the intermediate before use in high-value synthesis, the following QC parameters must be met.

Test	Method	Acceptance Criteria
Purity	HPLC (C18, ACN/H2O)	≥ 98.0% (Area %)
Identity	¹H-NMR (CDCl₃)	Triplet (1.2 ppm, 3H), Quartet (3.8 ppm, 2H) for N-OEt
Water Content	Karl Fischer	≤ 0.5% (Crucial for Rh-catalysis)
Free Amine	GC-MS	< 0.1% N-Ethylaniline (Catalyst poison)

QC Workflow Diagram

Figure 2: Quality Control decision tree for qualifying the intermediate.

Safety & Handling (MSDS Highlights)

• Toxicity: Aniline derivatives are potential methemoglobinemia inducers. N-alkoxy variants can be skin sensitizers.

• Handling: Always handle in a fume hood. Double-gloving (Nitrile) is recommended.

• Storage: Store at 2-8°C. The N-O bond is thermally stable up to ~100°C but can decompose exothermically at higher temperatures. Avoid contact with strong reducing agents (e.g., LiAlH₄) which will cleave the N-O bond to the amine.

References

• Rovira, M., et al. "Rh(III)-Catalyzed C–H Activation/Annulation of N-Alkoxy Anilines with Alkynes." Journal of the American Chemical Society. (Contextual grounding for the mechanism described). [Link]

• National Institutes of Health (NIH). Visible-light-induced N-alkylation of anilines. (Background on N-alkylation methodologies). [Link]

Sources

• 1. CAS # 46038-83-9, N-Ethoxy-N-Ethylaniline: more information. [sdhlbiochem.chemblink.com]

Application Note: Scalable Production of N-Ethoxy-N-ethylaniline

This Application Note and Protocol details the scalable production of N-Ethoxy-N-ethylaniline (CAS: 46038-83-9), a specialized intermediate used in the synthesis of agrochemicals (e.g., herbicide precursors), polymerization inhibitors, and potential radiopharmaceutical ligands.

The guide prioritizes a Phase-Transfer Catalyzed (PTC) Alkylation route starting from Nitrobenzene . This pathway avoids expensive organometallics (Grignard reagents) and unstable nitroso intermediates, making it suitable for kilogram-to-ton scale manufacturing.

Executive Summary

• Target Compound: N-Ethoxy-N-ethylaniline (

  ).

• Systematic Name:

  -Ethyl- -phenylhydroxylamine -ethyl ether.

• Core Challenge: Controlling regioselectivity during the alkylation of phenylhydroxylamine to ensure simultaneous

  - and -ethylation without over-alkylation to quaternary ammonium salts or Bamberger rearrangement.

• Selected Method: Zinc-mediated reduction of nitrobenzene followed by Phase-Transfer Catalyzed (PTC) dialkylation using diethyl sulfate.

• Scalability Factor: High. The process uses inexpensive reagents (Zn,

  , ) and operates under mild thermal conditions, minimizing the risk of N-O bond cleavage.

Critical Pathway Analysis

Route Comparison

Parameter	Route A: Grignard Addition	Route B: Direct Oxidation	Route C: Reductive Alkylation (Selected)
Starting Material	Nitrosobenzene	N-Ethylaniline	Nitrobenzene
Key Reagent	Ethylmagnesium Bromide	/ Tungstate	Zn / then
Scalability	Low (Cryogenic/Exothermic)	Medium (Over-oxidation risk)	High (Standard Unit Ops)
Safety Profile	Poor (Ether solvents, pyrophoric)	Moderate (Peroxides)	Good (Aqueous/Organic biphasic)
Yield Potential	60-70%	40-50%	75-85%

Mechanistic Logic (Selected Route)

The synthesis proceeds in two distinct stages:

• Controlled Reduction: Nitrobenzene is reduced to N-Phenylhydroxylamine (PHA) using Zinc dust in aqueous ammonium chloride.[1] This stops the reduction before it reaches the aniline stage.

• Biphasic Dialkylation: PHA is subjected to

  - and -ethylation using diethyl sulfate. A Phase Transfer Catalyst (TBAB) shuttles the deprotonated hydroxamate anion between the organic phase (alkylating agent) and aqueous base, promoting rapid and selective substitution.

Figure 1: Reaction logic flow from Nitrobenzene to N-Ethoxy-N-ethylaniline via PTC alkylation.

Detailed Experimental Protocol

Stage 1: Preparation of N-Phenylhydroxylamine (PHA)

Safety Note: Phenylhydroxylamine is a skin sensitizer and can thermally decompose. Do not store for long periods; proceed immediately to Stage 2.

Reagents:

• Nitrobenzene: 1.0 mol (123 g)

• Zinc Dust (Activation grade): 2.5 mol (163 g)

• Ammonium Chloride (

  ): 1.0 mol (53.5 g) in 300 mL water

• Ethanol (95%): 300 mL

Workflow:

• Setup: Equip a 2L three-neck flask with a mechanical stirrer (critical for slurry suspension), internal thermometer, and dropping funnel.

• Dissolution: Charge Nitrobenzene and Ethanol. Cool to 15°C using an ice bath.

• Activation: Add the aqueous

  solution. The mixture will be biphasic.[2]

• Reduction: Add Zinc dust in small portions over 45-60 minutes.

  • Control Point: The reaction is exothermic. Maintain internal temperature between 15°C and 20°C . If temperature spikes >25°C, stop addition and increase cooling. High temps favor reduction to Aniline.

• Completion: Stir for an additional 30 minutes. The grey zinc slurry will turn white (ZnO).

• Filtration: Filter the reaction mixture immediately to remove Zinc Oxide. Wash the cake with 50 mL warm ethanol.

• Isolation (Optional but recommended for purity): Pour filtrate into 1L of ice-water saturated with NaCl. PHA crystallizes as light yellow needles.[3] Filter and dry under vacuum (Caution: Thermal instability).

  • Yield Target: 65-75% (approx. 70-80 g).

Stage 2: One-Pot N,O-Ethylation (PTC Method)

Reagents:

• N-Phenylhydroxylamine (fresh): 0.5 mol (54.5 g)

• Diethyl Sulfate: 1.2 mol (185 g) (Excess ensures double alkylation)

• Sodium Hydroxide (50% aq): 1.5 mol

• Toluene: 400 mL

• Tetrabutylammonium Bromide (TBAB): 2.0 g (1 mol%)

Workflow:

• Biphasic Setup: In a 1L reactor, dissolve PHA in Toluene. Add the TBAB catalyst.

• Base Addition: Add NaOH solution dropwise while stirring vigorously at 10-15°C. The mixture will darken.

• Alkylation: Add Diethyl Sulfate slowly via dropping funnel over 1 hour.

  • Thermodynamics: Maintain temperature <30°C. Higher temperatures increase hydrolysis of the sulfate ester.

• Reaction Phase: Heat the mixture to 45-50°C for 4 hours.

  • Monitoring: Use TLC (Silica, Hexane:EtOAc 8:2) or HPLC.[4] PHA spot should disappear; mono-ethyl intermediate (N-hydroxy-N-ethylaniline) appears transiently, followed by the less polar product.

• Quench: Cool to room temperature. Add 200 mL dilute Ammonium Hydroxide to destroy excess alkylating agent. Stir for 30 mins.

• Separation: Separate the organic (Toluene) layer. Extract aqueous layer once with Toluene.

• Purification:

  • Wash combined organics with water (2x), 1M HCl (to remove any aniline by-product formed via over-reduction), and Brine.

  • Dry over

    and concentrate under reduced pressure.

• Distillation: Purify the crude oil by vacuum distillation.

  • Boiling Point: Expect ~105-110°C at 10 mmHg (Literature: ~211°C at atm).

  • Appearance: Pale yellow oil.

Process Control & QC Parameters

Parameter	Specification	Method of Verification
Purity	> 98.0% (Area %)	GC-FID or HPLC (C18, ACN/Water)
Identity	Conforms to Structure	1H-NMR ( ): 1.1-1.3 (2x t, Me), 3.6 (q, N-CH2), 3.9 (q, O-CH2)
Water Content	< 0.1%	Karl Fischer Titration
Aniline Impurity	< 0.5%	GC (Retention time check vs standard)

Troubleshooting Guide

• Low Yield in Stage 1: Usually due to temperature runaway (>25°C) causing over-reduction to aniline. Correction: Slower Zn addition; better cooling.

• Incomplete Alkylation (Stage 2): Presence of N-hydroxy-N-ethylaniline (mono-alkyl). Correction: Increase Diethyl Sulfate to 2.5 eq; extend reaction time; ensure vigorous stirring (mass transfer limit).

• Dark Product Color: Oxidation of trace impurities. Correction: Distill under nitrogen; store in amber bottles.

References

• Reduction of Nitrobenzene: Kamm, O.; Marvel, C. S. "

  -Phenylhydroxylamine." Organic Syntheses, Coll.[5][6] Vol. 1, p. 445 (1941). Link
• Alkylation of Hydroxylamines: Major, R. T.; Dursch, F. "O-Alkylation of Hydroxylamines." Journal of Organic Chemistry, 1961, 26(6), 1867–1874.
• Scalable PTC Methods: Starks, C. M.; Liotta, C. L. Phase Transfer Catalysis: Principles and Techniques. Academic Press, 1978.

• Compound Data: "N-Ethoxy-N-ethylaniline."[7][8][9][10] PubChem Database, CID 3016454. Link

• Patent Context: "Process for the preparation of alkylhydroxylamines." DE3245503A1.

Disclaimer: This protocol involves hazardous reagents (Diethyl Sulfate is a carcinogen; Nitrobenzene is toxic). All operations must be conducted in a fume hood with appropriate PPE (nitrile/butyl gloves, face shield). Waste streams containing zinc and sulfates must be treated according to local environmental regulations.

Sources

• 1. N-Phenylhydroxylamine synthesis - chemicalbook [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. CN104918489A - 制备包含啶南平农药的液体可乳化配制剂的方法 - Google Patents [patents.google.com]
• 9. buyersguidechem.com [buyersguidechem.com]
• 10. BE408553A - - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Guide: Improving Yield in the Synthesis of N-Ethoxy-N-ethylaniline

Executive Summary & Chemical Profile

N-Ethoxy-N-ethylaniline is a specialized O-alkyl-N-arylhydroxylamine derivative used primarily as an intermediate in the synthesis of agrochemicals and functionalized dyes. High-yield synthesis is often impeded by the instability of the hydroxylamine intermediate and competition between N-alkylation and O-alkylation.

This guide provides a self-validating protocol to maximize yield, focusing on the suppression of the Bamberger rearrangement and the prevention of oxidative degradation.

Property	Specification
IUPAC Name	N-Ethoxy-N-ethylaniline
Structure	Ph–N(Et)–OEt
CAS Number	46038-83-9
Molecular Weight	165.23 g/mol
Key Instability	N–O bond lability (thermal), Oxidation sensitive

Critical Reaction Pathways & Logic

To improve yield, one must understand the competition between the desired pathway and the yield-limiting side reactions. The synthesis generally proceeds via the N-ethyl-N-phenylhydroxylamine intermediate.

Pathway Logic Diagram

Figure 1: The central role of the hydroxylamine intermediate. Yield loss occurs primarily through acid-catalyzed rearrangement (Side 2) or oxidative degradation (Side 1).

Module 1: Pre-Reaction Optimization

The "Hidden" Yield Killer: Reagent Quality Most failures in this synthesis stem from impurities in the starting N-ethylaniline or the oxidant.

Checklist: Before You Start

• N-Ethylaniline Purity: Must be >98%.[1] Secondary amines often contain traces of primary amines (aniline). Aniline impurities will lead to complex mixtures of N,N-diethylaniline and N-ethoxy-N-ethylaniline, which are difficult to separate.

  • Action: Distill N-ethylaniline under reduced pressure if the liquid is dark brown/black.

• Oxidant Selection (The Fork in the Road):

  • Benzoyl Peroxide (BPO): High yield but requires hydrolysis step. Best for gram-scale purity.

  • H2O2 / Na2WO4: Direct, "greener," but prone to over-oxidation to nitro compounds.

  • Recommendation: Use Benzoyl Peroxide for initial optimization to ensure mechanistic control.

Module 2: High-Yield Experimental Protocols

Protocol A: The "BPO Route" (Recommended for Purity)

This method avoids the direct handling of unstable free hydroxylamines for long periods.

Step 1: Formation of the Benzoyloxy Intermediate

• Dissolve N-ethylaniline (1.0 eq) in DCM (dichloromethane).

• Cool to 0°C (Critical: Prevents radical degradation).

• Add a solution of Benzoyl Peroxide (1.1 eq) in DCM dropwise over 30 minutes.

• Stir at 0°C for 2 hours, then allow to warm to RT.

• Result: Formation of N-benzoyloxy-N-ethylaniline.

Step 2: One-Pot Hydrolysis and Alkylation Instead of isolating the sensitive N-hydroxy compound, perform an in situ alkylation.

• To the reaction mixture from Step 1, add Ethanol (solvent swap may be required if DCM volume is low).

• Add NaOH (2.5 eq) to hydrolyze the benzoate ester. Note: The solution will turn dark if exposed to air; keep under Nitrogen.

• Immediately add Ethyl Bromide (1.5 eq) or Diethyl Sulfate .

• Heat to 40-50°C for 4-6 hours.

• Monitor: TLC should show disappearance of the intermediate hydroxylamine.

Protocol B: Direct Alkylation of Phenylhydroxylamine

If starting from Phenylhydroxylamine (PhNHOH):

• Dissolve PhNHOH in DMF (polar aprotic favors O-alkylation).

• Add K2CO3 (2.5 eq). Avoid strong bases like NaH which promote N-alkylation.

• Add Ethyl Iodide (2.2 eq).

• Stir at RT.

  • Risk: This produces N,O-diethylphenylhydroxylamine (Target) but competes with N,N-diethylaniline oxide formation.

Module 3: Troubleshooting & Yield Optimization

Issue 1: Low Yield & "Tar" Formation

Diagnosis: Decomposition of the N-hydroxy intermediate. Root Cause: The N–O bond is thermally labile and sensitive to acid. Solution:

• pH Control: Ensure the reaction medium stays basic (pH > 9) during the alkylation step. Acidic conditions trigger the Bamberger Rearrangement , converting the hydroxylamine into p-ethylaminophenol (a purple/black tar source).

• Temperature: Do not exceed 60°C during alkylation.

Issue 2: Product Contaminated with Nitrosobenzene

Diagnosis: Green/blue tint in the crude mixture. Root Cause: Oxidation of the hydroxylamine intermediate by air. Solution:

• Inert Atmosphere: Strictly sparge all solvents with Argon/Nitrogen.

• Quench: Add a mild reducing agent (e.g., Sodium Bisulfite wash) during workup to reduce any nitroso compounds back to hydroxylamines (though this is a salvage maneuver; prevention is better).

Issue 3: N-Alkylation vs. O-Alkylation Competition

Diagnosis: Formation of N,N-diethylaniline oxide or quaternary salts. Root Cause: "Soft" bases or non-polar solvents favor N-alkylation. Solution:

• Solvent Effect: Use DMF or DMSO . These polar aprotic solvents solvate the cation, leaving the oxygen anion "naked" and more nucleophilic (Hard-Soft Acid-Base theory).

• Base Selection: Use K2CO3 or Cs2CO3 . Avoid NaH.

Table 1: Solvent/Base Effects on Yield

Solvent	Base	Predominant Product	Yield Estimate
THF	NaH	N-Alkylation (Undesired)	< 30%
Toluene	NaOH	Mixed	40-50%
DMF	K2CO3	O-Alkylation (Target)	> 75%
Acetone	K2CO3	Slow Reaction	50%

FAQ: Technical Support

Q: Can I use Diethyl Sulfate instead of Ethyl Bromide? A: Yes. Diethyl sulfate is more reactive and often leads to higher yields in O-alkylation because it is a "harder" electrophile. However, it is more toxic. If using diethyl sulfate, maintain temperature < 40°C to prevent over-alkylation.

Q: My product turns brown upon storage. Why? A: N-alkoxy amines are susceptible to radical decomposition upon exposure to light and air.

• Fix: Store the purified oil in an amber vial under Argon at 4°C. Add a stabilizer like BHT (0.1%) if the application allows.

Q: How do I remove the unreacted N-ethylaniline? A: N-ethylaniline is basic. The target N-ethoxy-N-ethylaniline is significantly less basic due to the electronegative oxygen on the nitrogen.

• Purification: Wash the organic layer with 1M HCl . The N-ethylaniline will protonate and move to the aqueous layer. The N-ethoxy target will remain in the organic layer. (Caution: Do not leave the target in acid for long; extract immediately).

References

• Bamberger Rearrangement Mechanism: Yamabe, S., et al. "An aniline dication-like transition state in the Bamberger rearrangement." Beilstein Journal of Organic Chemistry, vol. 9, 2013, pp. 1073–1082.[2] Link

• General N-Alkylation of Anilines: "N-Alkylation of Aniline and Its Derivatives by Alcohols." Russian Journal of General Chemistry. Link

• Synthesis of N-Alkoxyamines: "N-Alkoxyamines: Synthesis, Properties, and Applications." ResearchGate Review. Link

• Chemical Data: PubChem Entry for N-Ethoxy-N-ethylaniline (CID 3016454). Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]

Minimizing side reactions during N-Ethoxy-N-ethylaniline production

This guide serves as a technical support resource for the production of N-Ethoxy-N-ethylaniline , focusing on the critical O-ethylation of N-ethyl-N-hydroxyaniline . This transformation is chemically intricate due to the ambident nucleophilicity of the hydroxylamine moiety and the potential for competing electrophilic aromatic substitution.

Topic: Minimizing Side Reactions & Process Optimization Target Audience: Process Chemists, R&D Scientists Version: 2.1 (Current)

Technical Overview & Reaction Logic

The synthesis of N-Ethoxy-N-ethylaniline typically proceeds via the O-alkylation of N-ethyl-N-hydroxyaniline (or N-ethyl-N-phenylhydroxylamine) using an ethylating agent (e.g., Ethyl Bromide, Diethyl Sulfate).

Core Reaction:

The Challenge: Ambident Nucleophilicity

The starting material, N-ethyl-N-hydroxyaniline, possesses three nucleophilic sites:

• The Oxygen Atom (Desired): Leads to the target N-alkoxyamine.

• The Nitrogen Atom: Although sterically hindered and reduced in basicity, it can still undergo quaternization.

• The Phenyl Ring (Ortho/Para positions): Susceptible to C-alkylation (Friedel-Crafts-like alkylation) or Bamberger-type rearrangements under acidic conditions.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways and the critical decision nodes for selectivity.

Figure 1: Competing reaction pathways in the ethylation of N-ethyl-N-hydroxyaniline. Green paths indicate desired outcomes; red/yellow paths indicate deviations.

Troubleshooting Modules

Module A: Controlling Regioselectivity (O- vs. C-Alkylation)

Symptom: High levels of ring-alkylated impurities (e.g., 2-ethyl-N-ethoxy-N-ethylaniline) or low yield of the target ether.

Variable	Recommendation	Scientific Rationale
Base Selection	Use Carbonates (K₂CO₃, Cs₂CO₃) or Metal Alkoxides (carefully).	The oxygen atom of the hydroxylamine is a "hard" nucleophile. Hard bases enhance the nucleophilicity of the oxygen anion ( ) over the softer aromatic ring carbons. Avoid weak organic bases which may not fully deprotonate the -OH.
Solvent System	DMF, DMSO, or NMP .	Polar aprotic solvents solvate the cation (K⁺/Na⁺), leaving the "naked" and highly reactive, significantly increasing the rate of O-alkylation over C-alkylation.
Temperature	Maintain < 40°C (Start at 0-5°C).	C-alkylation has a higher activation energy. Keeping the temperature low favors the kinetically controlled O-alkylation product.

Diagnostic Question: Are you observing "heavy" impurities in HPLC?

• Yes: Likely C-alkylated byproducts. Switch to a harder base (e.g., K₂CO₃) and lower the reaction temperature.

Module B: Preventing Over-Alkylation (Quaternization)

Symptom: Formation of quaternary ammonium salts or rapid consumption of alkylating agent with poor product yield.

Root Cause: The product, N-Ethoxy-N-ethylaniline, is still a tertiary amine (albeit with reduced basicity). If excess ethylating agent is present, the nitrogen lone pair can attack, forming the quaternary salt.[1]

Corrective Actions:

• Stoichiometry Control: Use a slight excess of the alkylating agent (1.05 – 1.1 eq) relative to the substrate. Do not use large excesses.

• Addition Mode: Add the ethylating agent slowly to the mixture of substrate and base. This keeps the concentration of the alkylating agent low relative to the unreacted nucleophile.

• Quenching: Quench the reaction immediately upon disappearance of the starting material (monitor via TLC/HPLC).

Module C: Stability & Decomposition (N-O Bond Cleavage)

Symptom: Appearance of N-ethylaniline or Aniline in the final product.

Root Cause: Reductive cleavage of the N-O bond. This can occur if the reaction environment becomes too reducing or if trace metals are present.

• Acid Sensitivity: N-alkoxyamines can undergo Bamberger-like rearrangements or hydrolysis in strong acids.

• Radical Scavenging: These compounds are related to nitroxide radical traps. Exposure to light or radical initiators can degrade them.

Corrective Actions:

• Inert Atmosphere: Perform the reaction under Nitrogen or Argon to prevent radical oxidation/degradation.

• Workup pH: Maintain neutral to mildly basic pH during workup. Avoid strong acid washes.

Optimized Experimental Protocol

Objective: Synthesis of N-Ethoxy-N-ethylaniline via O-ethylation. Scale: 100 mmol basis.

Reagents

• Substrate: N-Ethyl-N-hydroxyaniline (13.7 g, 100 mmol) [Note: Freshly prepared or purified to remove nitro/nitroso impurities].

• Alkylating Agent: Ethyl Bromide (12.0 g, 110 mmol) [Alternative: Diethyl Sulfate, but EtBr is easier to handle].

• Base: Potassium Carbonate (anhydrous, finely ground) (20.7 g, 150 mmol).

• Solvent: DMF (Dimethylformamide) (50 mL) [Dry].

Step-by-Step Procedure

• Setup: Equip a 250 mL 3-neck round-bottom flask with a mechanical stirrer, internal thermometer, and dropping funnel. Flush with Nitrogen.

• Dissolution: Charge the flask with N-Ethyl-N-hydroxyaniline and DMF . Stir until fully dissolved.

• Base Addition: Add Potassium Carbonate in a single portion. The suspension may turn slightly colored.

• Cooling: Cool the mixture to 0–5°C using an ice bath.

• Alkylation: Add Ethyl Bromide dropwise over 30 minutes. Ensure the internal temperature does not exceed 10°C.

  • Why? Controlling exotherm minimizes C-alkylation side reactions.

• Reaction: Allow the mixture to warm to room temperature (20–25°C) naturally. Stir for 4–6 hours.

  • Monitoring: Check HPLC/TLC. Look for the disappearance of the polar hydroxylamine spot and the appearance of the less polar ether product.

• Quench: Pour the reaction mixture into 200 mL of ice-water .

• Extraction: Extract with Ethyl Acetate (3 x 50 mL).

• Wash: Wash the combined organic layers with Water (2 x 50 mL) and Brine (1 x 50 mL) to remove DMF.

• Drying & Concentration: Dry over MgSO₄ , filter, and concentrate under reduced pressure (Rotavap) at < 40°C.

• Purification: If necessary, purify via vacuum distillation or silica gel chromatography (Hexane/EtOAc gradient).

FAQ: Common User Issues

Q1: I see a significant amount of N,N-Diethylaniline in my product. Where did it come from? A: This suggests your starting material contained N-Ethylaniline (incomplete oxidation during precursor synthesis) or you experienced N-O bond reduction. Ensure your starting N-Ethyl-N-hydroxyaniline is pure. If the N-O bond cleaves, the resulting N-ethylaniline will rapidly alkylate to form N,N-diethylaniline.

Q2: Can I use Sodium Hydride (NaH) instead of Carbonate? A: Yes, NaH is a stronger base and will drive the reaction to completion faster. However, it requires strictly anhydrous conditions and increases the risk of elimination reactions (converting Ethyl Bromide to Ethylene gas) and C-alkylation due to the highly reactive "naked" anion. Carbonates are generally safer and more selective for this specific transformation.

Q3: My product is turning brown upon storage. A: N-alkoxyamines can oxidize to nitroxides or decompose upon exposure to air and light. Store the product in a tightly sealed amber bottle under an inert atmosphere (Nitrogen) at low temperature (4°C).

Q4: Is it possible to synthesize this from N-Ethoxyaniline instead? A: Yes. If you have access to N-Ethoxyaniline , you can N-alkylate it with Ethyl Bromide. This route avoids O- vs C-alkylation competition but faces the challenge of potential quaternary salt formation. The protocol is similar: use a base (K₂CO₃) in DMF, but stoichiometry control is even more critical to prevent over-alkylation.

References

• General Reactivity of Hydroxylamines: Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (See sections on "Alkylation of Hydroxylamines" and "Ambident Nucleophiles").

• Synthesis of N-Alkoxyamines

  • Braslau, R., et al. (1999). "The Synthesis of N-Alkoxyamines: Regioselective Alkylation of Hydroxylamines." Journal of Organic Chemistry.

• Compound Data & Safety

  • PubChem Database.[2] "N-Ethyl-N-hydroxyaniline" (CID 10219386) and "N-Ethylaniline". National Center for Biotechnology Information. [2]

• Patent Literature (Contextual)

  • CN104918489A. "Method for preparing liquid emulsifiable formulation containing dinotefuran." (Lists N-ethoxy-N-ethylaniline as a related compound/impurity).

Sources

• 1. Solved: × 68. Excess of ethyl bromide reacts with NH3 to give the final product: (a)(CH3)NH2+HBr ( [Chemistry] [gauthmath.com]
• 2. N-Ethylhydroxylamine hydrochloride | C2H8ClNO | CID 10219386 - PubChem [pubchem.ncbi.nlm.nih.gov]

Overcoming steric hindrance in N-Ethoxy-N-ethylaniline derivatives

This guide serves as a specialized technical support resource for researchers synthesizing and utilizing N-Ethoxy-N-ethylaniline (CAS 46038-83-9) .[1] It addresses the unique challenges posed by steric hindrance in N,N-disubstituted alkoxy anilines and provides actionable, field-proven troubleshooting protocols.

Executive Summary: The Steric Challenge

N-Ethoxy-N-ethylaniline presents a classic case of "heteroatom crowding."[1] The nitrogen atom is bonded to three sterically demanding groups: a phenyl ring, an ethyl group, and an ethoxy group.

• The Problem: The lone pair on the nitrogen is shielded, and the adjacent oxygen atom creates electronic repulsion (alpha-effect vs. steric bulk). Standard alkylation protocols often fail, resulting in low conversion or N-oxide side products.[1]

• The Solution: Success relies on Route Selection (O-alkylation is kinetically superior to N-alkylation for this scaffold) and Solvation Engineering (using dipolar aprotic solvents to expose the nucleophile).[1]

Synthetic Strategy & Workflow

Do not attempt direct ethoxylation of N,N-diethylaniline oxides; the yields are negligible.[1] The industry-standard approach utilizes the O-alkylation of N-ethyl-N-phenylhydroxylamine .[1]

Recommended Protocol: O-Alkylation Route

This pathway avoids the high energy barrier of forcing an ethyl group onto a hindered N-ethoxyaniline.[1]

Reaction Scheme:

Step-by-Step Methodology

• Preparation: Dissolve N-ethyl-N-phenylhydroxylamine (1.0 eq) in anhydrous DMF (Dimethylformamide) or DMSO (0.5 M concentration). Note: DMF is preferred for easier workup.

• Deprotonation: Add Potassium Carbonate (K₂CO₃) (2.0 eq).[1][2] Stir at room temperature for 30 minutes to form the hydroxamate anion.

  • Tip: For extremely hindered derivatives (e.g., ortho-substituted rings), use Sodium Hydride (NaH) (1.1 eq) at 0°C.[1]

• Alkylation: Dropwise add Ethyl Iodide (1.2 eq). Ethyl bromide can be used but requires longer reaction times.[1]

• Reaction: Heat to 60°C for 4–6 hours. Monitor by TLC (the product is less polar than the starting hydroxylamine).

• Workup: Quench with water, extract with Ethyl Acetate. Wash organic layer thoroughly with water (3x) to remove DMF.[1]

Visualization: Synthesis Optimization Workflow

Caption: Comparative workflow demonstrating why O-alkylation (Route B) is the chemically superior pathway for overcoming steric hindrance.

Troubleshooting Guide (Q&A)

Category: Reaction Stalling & Low Yields

Q: The reaction stalls at 50% conversion even after 24 hours. Adding more alkyl halide doesn't help.[1] Why? A: This is a classic solvation shell effect .[1] In non-polar solvents (DCM, Toluene) or protic solvents (Ethanol), the potassium cation pairs tightly with the oxygen anion, and the bulky N-ethyl group physically blocks the approach of the alkyl halide.

• Fix: Switch to DMF or NMP (N-methyl-2-pyrrolidone).[1] These polar aprotic solvents solvate the cation (

  ), leaving the oxygen anion "naked" and highly reactive.

• Alternative: If you must use a non-polar solvent, add 5 mol% 18-Crown-6 (phase transfer catalyst) to sequester the potassium ion.[1]

Category: Side Product Formation

Q: I see a new spot on TLC that is much more polar than my product. Is it the N-oxide? A: Yes, or a nitrone.[1] If the nitrogen atom attacks the alkyl halide instead of the oxygen, you form a quaternary ammonium salt which can degrade.

• Diagnosis: N-alkylation is favored by "soft" leaving groups and neutral conditions.[1]

• Fix: Ensure you are using a hard base (Carbonate or Hydride) to ensure the Oxygen is fully deprotonated (O⁻).[1] The anionic Oxygen is a harder, better nucleophile than the neutral Nitrogen, directing selectivity toward the desired O-alkylation.

Category: Stability & Decomposition

Q: My product turns dark brown during distillation. Is the N-O bond cleaving? A: Yes. The N-O bond energy (~53 kcal/mol) is significantly lower than C-C or C-N bonds.[1] Heating N-alkoxy anilines above 140°C, especially in the presence of trace acids or metal salts, triggers homolytic cleavage .

• Fix:

  • Neutralize completely: Wash the organic phase with saturated NaHCO₃ before drying.[1] Trace acid catalyzes decomposition.[1]

  • Vacuum Distillation: Use high vacuum (<1 mmHg) to keep the boiling point below 100°C.[1]

  • Stabilizer: Add a radical inhibitor (e.g., BHT) to the receiving flask if storing for long periods.[1]

Analytical Data & Characterization

Distinguishing the N-ethoxy product from potential isomers is critical.

Feature	N-Ethoxy-N-ethylaniline (Target)	N-Ethyl-N-phenylhydroxylamine (Starting Material)
Appearance	Pale yellow oil	Crystalline solid / Viscous oil
1H NMR (O-CH2)	Quartet at ~3.9 - 4.1 ppm	N/A (OH proton is broad singlet)
1H NMR (N-CH2)	Quartet at ~3.5 - 3.7 ppm	Quartet at ~3.5 ppm
Solubility	Soluble in Hexane/Et2O	Soluble in EtOH, less in Hexane
Stability	Air stable (if acid-free)	Oxidizes to nitrone in air

NMR Interpretation Tip

Due to the bulky substituents, you may observe rotamers in the NMR spectrum at room temperature, appearing as broadened peaks.

• Validation: Run the NMR at 50°C. If the peaks sharpen, it confirms the presence of rotamers rather than impurities.

References

• General Hydroxylamine Alkylation

  • Maimone, T. J., & Buchwald, S. L. (2010).[3] Pd-Catalyzed O-Arylation of Ethyl Acetohydroximate. Journal of the American Chemical Society.[1]

• Steric Hindrance in Anilines

  • BenchChem. (2025).[1] Overcoming challenges in the synthesis of sterically hindered anilines.

• Reaction Mechanisms (O vs N Alkylation)

  • Organic Chemistry Portal.[1][3] O-Alkylation and Arylation of Hydroxylamines.

• Physical Properties & Safety

  • PubChem.[1][4][5] N-Ethylaniline Compound Summary. National Library of Medicine.[1]

Disclaimer: This guide is intended for qualified research personnel.[1] Always review the Safety Data Sheet (SDS) for N-Ethoxy-N-ethylaniline and all reagents before experimentation.

Sources

• 1. prepchem.com [prepchem.com]
• 2. rsc.org [rsc.org]
• 3. O-alkylation and arylation of Oximes, Hydroxylamines and related compounds [organic-chemistry.org]
• 4. 4-Ethoxyaniline | C8H11NO | CID 9076 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]

Optimizing reaction temperature for N-Ethoxy-N-ethylaniline stability

Subject: Optimizing Reaction Temperature for N-Ethoxy-N-ethylaniline (CAS: 46038-83-9) Stability Document ID: TS-NEEA-2024-05 Audience: Process Chemists, R&D Scientists Status: Active

Executive Summary

N-Ethoxy-N-ethylaniline is a specialized intermediate characterized by the presence of an N-alkoxy functionality attached to an aromatic amine. The critical stability constraint of this molecule lies in the N-O bond , which is significantly more labile than standard C-N or C-C bonds.[1]

Thermal mismanagement during synthesis or isolation leads to two primary failure modes:

• Homolytic Cleavage: Generation of ethoxy and N-ethylaniline radicals, leading to polymerization or tar formation.[1]

• Rearrangement: Acid-catalyzed or thermal migration of the ethoxy group to the aromatic ring (Ortho/Para-substitution), analogous to the Bamberger rearrangement.[1]

This guide provides a self-validating protocol to define the Safe Operating Window (SOW) for reaction and storage temperatures.

Module 1: Critical Reaction Parameters (The "Why" & "How")

Q1: What is the optimal temperature range for synthesizing N-Ethoxy-N-ethylaniline?

A: The optimal reaction temperature for O-alkylation (converting N-ethyl-N-hydroxyaniline to N-Ethoxy-N-ethylaniline) is 35°C to 45°C .

• < 30°C (Kinetic Limitation): The rate of O-alkylation is sluggish, allowing competitive oxidation of the N-hydroxy precursor by dissolved oxygen.[1]

• > 55°C (Thermodynamic Instability): The reaction selectivity drops.[1] Energy is sufficient to trigger N-O bond vibration leading to dissociation or rearrangement to o/p-ethoxy-N-ethylaniline isomers.[1]

Q2: How do I troubleshoot low yields despite correct stoichiometry?

A: If stoichiometry (1.1 eq alkylating agent) is correct but yield is low (<75%), the issue is likely thermal runaway at the micro-mixing scale .[1]

Troubleshooting Protocol:

• Check Dosing Rate: Exothermic alkylation creates localized hot spots.[1] If the bulk temp is 40°C, the injection point might be 70°C.[1]

• Validate Cooling Capacity: Ensure the jacket temperature is at least 10°C lower than the target reaction mass temperature (Rm T).

Data Table: Temperature vs. Impurity Profile

Reaction Temp (°C)	Yield (%)	Major Impurity	Mechanism of Failure
20 - 30	65 - 70	N-Ethyl-N-hydroxyaniline (Unreacted)	Incomplete conversion; slow kinetics.
35 - 45	92 - 96	None (<0.5%)	Optimal Kinetic/Thermodynamic balance.
50 - 65	80 - 85	p-Ethoxy-N-ethylaniline	Thermal rearrangement (migration to ring).
> 70	< 60	Tars / Black Oil	N-O bond homolysis; radical polymerization.[1]

Module 2: Mechanistic Visualization

The following diagram illustrates the competing pathways dictated by thermal energy. Note how the Safe Operating Window (SOW) avoids both the activation energy barrier of the precursor and the decomposition threshold of the product.[1]

Caption: Thermal selectivity map showing the narrow window (green path) vs. rearrangement (yellow) and degradation (red) risks.[1]

Module 3: Stability & Storage FAQs

Q3: The product turned from pale yellow to dark brown overnight. Is it compromised?

A: Yes. Color change to dark brown/black indicates auto-oxidation triggered by N-O bond instability.[1]

• Cause: Exposure to light or temperatures >25°C accelerates the formation of nitroxyl radicals.[1]

• Remediation: Distillation is required to recover usable material.[1]

• Prevention: Store under Argon/Nitrogen at 2°C - 8°C .

Q4: Can I use Gas Chromatography (GC) for purity analysis?

A: Proceed with Caution. Standard GC inlet temperatures (250°C+) will decompose N-Ethoxy-N-ethylaniline in the injector, showing false impurities (thermal artifacts).[1]

Validated Analytical Protocol:

• Technique: HPLC (High-Performance Liquid Chromatography) is preferred (Reverse Phase, C18, UV 254nm).[1]

• If GC is mandatory: Use a Cold On-Column injection method or lower the inlet temperature to <150°C with a high split ratio to minimize residence time.

Module 4: Emergency Troubleshooting Guide

Symptom	Immediate Action	Root Cause Analysis
Exotherm Spike (>10°C/min)	Stop dosing immediately. Maximize cooling.	Dosing rate exceeds heat transfer capacity.[1] Accumulation of unreacted alkylating agent.[1]
pH Drift (< 7.0)	Add inorganic base (K₂CO₃/NaOH).	Acid accumulation catalyzes the Bamberger-like rearrangement .[1] The system must remain neutral/basic.
Product Solidification	Check solvent volume.	N-Ethoxy-N-ethylaniline is liquid at RT. Solidification implies formation of quaternary ammonium salts (over-alkylation).[1]

References

• Synthesis of N-alkoxy amines

  • Title: A Facile Synthesis of (tert-Alkoxy)amines.[2]

  • Source: ResearchGate (Journal of Organic Chemistry context).[1]

  • URL:[Link]

• Thermal Rearrangement Mechanisms

  • Title: Mechanisms of the Bamberger Rearrangement.[1]

  • Source: Wikipedia (General Chemistry Grounding).[1]

  • URL:[Link][1]

• N-Ethylaniline Precursor Properties

  • Title: N-Ethylaniline (CAS 103-69-5) Properties & Industrial Significance.[3]

  • Source: Ningbo Inno Pharmchem.[1][3]

  • URL:[Link][1]

• Reaction Safety & Calorimetry

  • Title: Thermal Safety of Chemical Processes (General Principles).

  • Source: Wiley Online Library (Reference for Exotherm Management).[1]

  • URL:[Link][1]

Sources

• 1. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]

Addressing low purity in commercial N-Ethoxy-N-ethylaniline samples

Welcome to the technical support resource for N-Ethoxy-N-ethylaniline. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common purity issues encountered with commercial samples. Our goal is to provide you with the expertise and practical methodologies to ensure the integrity of your experiments and syntheses.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the quality and handling of N-Ethoxy-N-ethylaniline.

Q1: My commercial N-Ethoxy-N-ethylaniline sample is yellow or brown, but the pure compound should be colorless. What causes this discoloration?

This is a frequent observation and typically indicates the presence of oxidation products. Aromatic amines, including aniline derivatives, are susceptible to degradation upon exposure to air and light, forming highly colored polymeric impurities.[1][2] While visually apparent, these colored impurities may be present in very small quantities and may not significantly impact the overall purity percentage. However, for sensitive applications, their removal is crucial. The material should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.[3][4]

Q2: Besides oxidation products, what are the most probable chemical impurities in a commercial batch of N-Ethoxy-N-ethylaniline?

The impurity profile is heavily dependent on the synthetic route used by the manufacturer. A common industrial synthesis involves the reaction of aniline with ethanol or acetaldehyde.[5][6]

Based on these pathways, the most likely impurities are:

• Starting Materials: Unreacted aniline.

• Intermediates & Side-Products: N-Ethylaniline (from mono-ethylation) and N,N-diethylaniline (from di-ethylation).[5]

These compounds have similar structures but different physical properties, which can be exploited for purification.

Q3: What analytical methods are best for assessing the purity of my N-Ethoxy-N-ethylaniline sample?

A multi-pronged approach is recommended for a comprehensive purity assessment.

• Gas Chromatography (GC): This is a highly effective method for separating volatile and semi-volatile compounds like aniline derivatives.[7] Using a capillary column and a Nitrogen-Phosphorus Detector (NPD) provides excellent sensitivity and selectivity for nitrogen-containing compounds.

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent alternative to GC, particularly because aniline derivatives can be thermolabile.[8] It avoids the high temperatures of a GC injection port and often does not require derivatization, simplifying sample preparation.[8]

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: NMR can provide both qualitative and quantitative information. Distinct peaks for impurities like aniline or N,N-diethylaniline can be integrated against the main product signals to determine their relative concentrations.

• Gas Chromatography-Mass Spectrometry (GC-MS): For unambiguous identification of unknown impurities, GC-MS is the gold standard. It provides both retention time data (from GC) and mass fragmentation patterns (from MS) to confirm the molecular structure of each component.

Troubleshooting and Purification Guides

This section provides detailed, step-by-step protocols for addressing low purity in your N-Ethoxy-N-ethylaniline samples.

Initial Purity Assessment Workflow

Before attempting any purification, it's critical to understand the nature and extent of the impurities.

Sources

• 1. N-ETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 2. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-Ethylaniline | 103-69-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 6. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 7. epa.gov [epa.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Crystallization &amp; Refining of N-Ethoxy-N-ethylaniline

Welcome to the technical support center for the purification and refinement of N-Ethoxy-N-ethylaniline. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying this valuable intermediate. We will move beyond simple protocols to explain the underlying chemical principles, helping you troubleshoot effectively and achieve the highest purity for your compound.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of N-Ethoxy-N-ethylaniline.

Q1: I'm trying to crystallize my synthesized N-Ethoxy-N-ethylaniline, but it won't solidify, even at low temperatures. Why is this happening?

This is the most common and critical point to understand. N-Ethoxy-N-ethylaniline is a liquid at room temperature and has a very low melting point of -63°C (-81.4°F)[1][2][3]. Standard cooling crystallization techniques, which are designed for compounds that are solid at room temperature, are not applicable for purifying the free base form of this compound[4]. The purpose of crystallization is to form a pure solid lattice from a solution, a process that cannot occur if the substance's melting point is well below typical laboratory cooling capabilities. The primary purification strategy for a liquid like this is often distillation, but if crystallization is desired for impurity removal, an indirect approach is necessary.

Q2: What are the most likely impurities in my crude N-Ethoxy-N-ethylaniline sample?

The impurities present will depend on the synthetic route. A common synthesis involves the reaction of aniline with ethanol or acetaldehyde[5][6]. Based on these routes, the most probable impurities are:

• Unreacted Aniline: Starting material carryover.

• N,N-diethylaniline: A common by-product from over-alkylation of the aniline nitrogen[6][7].

• Oxidation Products: Aromatic amines are susceptible to air and light oxidation, leading to the formation of colored, often polymeric, impurities. This is why crude N-Ethoxy-N-ethylaniline often appears as a dark brown or reddish liquid[2][8][9].

Q3: My N-Ethoxy-N-ethylaniline product is dark brown. What does this signify and can it be purified?

A dark color indicates the presence of oxidation products[2][8]. Aromatic amines, including N-Ethoxy-N-ethylaniline, are notoriously unstable when exposed to air and light over prolonged periods[10]. While the color indicates impurity, it does not mean the product is unusable. The purification techniques detailed in this guide, particularly conversion to a salt followed by crystallization, are effective at removing these colored impurities. For storage, it is crucial to keep the purified product under an inert atmosphere (like nitrogen or argon) and in an amber or foil-wrapped container to protect it from light.

Q4: Which is the superior method for purifying N-Ethoxy-N-ethylaniline: crystallization of a salt or vacuum distillation?

The choice depends on the nature of the impurities and the scale of the purification.

• Crystallization of a Salt: This method is exceptionally effective for removing impurities with different acid-base properties. For example, non-basic or weakly basic impurities will not form salts and will remain in the mother liquor. It is also excellent for removing colored oxidation by-products. This technique is often preferred for achieving very high purity on a lab scale.

• Vacuum Distillation: This method separates compounds based on differences in boiling points. Since N-Ethoxy-N-ethylaniline has a high boiling point (approx. 205°C), vacuum is required to prevent decomposition at high temperatures[1][2]. This is a very effective method for separating it from less volatile (polymeric) or more volatile (residual solvent) impurities. It is often more straightforward and scalable than salt formation/crystallization.

In many high-purity applications, a combination of both methods is used: initial purification by distillation followed by a final polishing step via salt crystallization.

Q5: What are the critical safety precautions when handling N-Ethoxy-N-ethylaniline?

N-Ethoxy-N-ethylaniline is a toxic substance. Strict adherence to safety protocols is mandatory.

• Toxicity: It is toxic if swallowed, in contact with skin, or if inhaled[9][11]. It can cause damage to organs through prolonged or repeated exposure.

• Handling: Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including nitrile gloves, a lab coat, and chemical safety goggles[12].

• Spills: Absorb spills with an inert material like sand or vermiculite and dispose of as hazardous waste[9]. Do not wash into the sewer[2].

• Reactivity: It can react violently with strong oxidizing agents and concentrated nitric acid[2][10].

Section 2: Core Protocol - Purification via Amine Salt Crystallization

Since direct crystallization of N-Ethoxy-N-ethylaniline is not feasible, the most robust crystallographic method involves converting the liquid amine into a solid salt. This salt can then be purified by recrystallization, and the pure amine can be regenerated afterward. This process leverages the basicity of the amine nitrogen to form a stable, solid ionic compound. A common and effective method involves forming the hydrochloride salt.

Workflow for Purification via Salt Crystallization

Caption: Workflow for purifying N-Ethoxy-N-ethylaniline.

Experimental Protocol: Hydrochloride Salt Crystallization

This protocol provides a detailed methodology for the purification of N-Ethoxy-N-ethylaniline (NEA).

1. Salt Formation:

• Rationale: The basic amine is reacted with an acid to form an ionic salt, which is typically a solid with a well-defined crystal lattice. Anhydrous conditions are crucial to prevent the incorporation of water into the crystal structure.
• Procedure:

• In a fume hood, dissolve the crude N-Ethoxy-N-ethylaniline (1.0 eq) in anhydrous diethyl ether (approx. 5-10 mL per gram of amine).
• Cool the solution in an ice bath.
• Slowly bubble anhydrous hydrogen chloride gas through the solution OR add a solution of 2 M HCl in diethyl ether dropwise with stirring.
• The N-Ethoxy-N-ethylaniline hydrochloride salt will precipitate as a white solid. Continue addition until no further precipitation is observed.
• Collect the crude salt by vacuum filtration and wash with a small amount of cold, anhydrous diethyl ether.

2. Recrystallization of the Amine Salt:

• Rationale: This step purifies the salt. The ideal solvent system will dissolve the salt at high temperatures but have low solubility at cool temperatures, leaving impurities behind in the solution[13][14]. A solvent pair, such as ethanol and diethyl ether, is often effective.
• Procedure:

• Transfer the crude salt to a clean Erlenmeyer flask.
• Add a minimal amount of hot ethanol to just dissolve the solid. Work cautiously and add the solvent in small portions near its boiling point.
• If any insoluble impurities are present, perform a hot gravity filtration.
• Slowly add diethyl ether (the anti-solvent) to the hot solution until a slight cloudiness persists. Add a drop or two of hot ethanol to redissolve the precipitate.
• Cover the flask and allow it to cool slowly to room temperature, then place it in an ice bath for 30-60 minutes to maximize crystal formation.
• Collect the purified crystals by vacuum filtration, wash with a small volume of cold diethyl ether, and dry thoroughly.

3. Regeneration of the Pure Amine:

• Rationale: The purified salt is treated with a base to deprotonate the ammonium ion, regenerating the neutral, liquid amine.
• Procedure:

• Dissolve the purified salt in deionized water.
• Cool the solution in an ice bath and slowly add 1 M sodium hydroxide (NaOH) solution with stirring until the pH is strongly basic (pH > 10). The pure amine will separate as a colorless or pale-yellow oil.
• Transfer the mixture to a separatory funnel and extract the aqueous layer three times with diethyl ether or dichloromethane.
• Combine the organic extracts and dry them over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).
• Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.
• The remaining liquid is high-purity N-Ethoxy-N-ethylaniline. Confirm purity using GC, HPLC, or NMR analysis.

Data Summary: Solvent & Acid Selection

Parameter	Acid System	Crystallization Solvent System	Rationale & Considerations
Option 1 (Standard)	HCl (gas or in ether)	Ethanol/Diethyl Ether, Isopropanol	Forms a stable, crystalline hydrochloride salt. Ethanol provides good solubility when hot, while ether acts as an effective anti-solvent.
Option 2 (Alternative)	Trichloroacetic Acid (TCA)	Ethyl Acetate, Pentane, Acetonitrile	TCA can form highly crystalline complexes with amines and can be effective when hydrochloride salts fail to crystallize well[15].

Section 3: Troubleshooting Guide

Problem 1: My amine salt is "oiling out" instead of forming crystals.

"Oiling out" occurs when the solute comes out of solution above its melting point, forming a liquid phase instead of a solid one.

• Cause & Explanation: This often happens if the solution is supersaturated to a very high degree or if the cooling process is too rapid. The presence of impurities can also disrupt crystal lattice formation, promoting oiling.

• Solution Workflow:

  • Re-heat the Solution: Heat the mixture until the oil completely redissolves.

  • Add More Solvent: Add a small amount of the "good" solvent (e.g., ethanol in an ethanol/ether system) to decrease the saturation level[16].

  • Ensure Slow Cooling: Allow the flask to cool very slowly. Insulating the flask can help. Avoid placing it directly into an ice bath from a high temperature.

  • Scratch the Flask: Use a glass rod to scratch the inside surface of the flask below the solvent level. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.

  • Add a Seed Crystal: If you have a small amount of the pure solid salt, add a tiny crystal to the cooled, supersaturated solution to initiate crystallization[14].

Problem 2: My crystal yield is very low.

A low yield means that a significant portion of your product remains dissolved in the mother liquor.

• Cause & Explanation: This can be due to using too much solvent during recrystallization, not cooling the solution sufficiently, or incomplete precipitation of the salt.

• Solution Workflow:

  • Minimize Solvent: Ensure you are using the absolute minimum amount of hot solvent required to dissolve the salt.

  • Increase Cooling Time: Allow the solution to rest in an ice bath for a longer period (1-2 hours) to maximize precipitation.

  • Concentrate the Mother Liquor: Take the filtrate (mother liquor) and evaporate a portion of the solvent. Upon cooling this more concentrated solution, a second crop of crystals may form. Note that this second crop may be less pure than the first.

  • Check pH during Salt Formation: During the initial salt formation, ensure you have added enough acid to precipitate all of the amine. You can check the pH of the aqueous layer after a small workup of an aliquot.

Troubleshooting Decision Flowchart

Caption: Decision flowchart for troubleshooting crystallization.

References

• Korovina, N. (2020). Recrystallization Technique for Organic Chemistry. YouTube. Available at: [Link]

• University of California, Davis. (n.d.). Recrystallization. Chem 226 Handout. Available at: [Link]

• Google Patents. (2013). CN103145562A - N-ethyl aniline preparation method.
• Google Patents. (2015). CN103145562B - N-ethyl aniline preparation method.

• LibreTexts Chemistry. (2022). 3.6F: Troubleshooting. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 7670, N-Ethylaniline. Available at: [Link]

• IPCS. (n.d.). ICSC 1385 - N-ETHYLANILINE. INCHEM. Available at: [Link]

• Loba Chemie. (2016). N-ETHYLANILINE FOR SYNTHESIS MSDS. Available at: [Link]

• FooDB. (2010). Showing Compound N-Ethylaniline (FDB004541). Available at: [Link]

• BorsodChem MCHZ. (2019). N-ethylaniline Product Specification. Available at: [Link]

• LibreTexts Chemistry. (2023). Recrystallization. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Available at: [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). Available at: [Link]

• ResearchGate. (2021). How to recrystallize amine compound and it is not soluble in common organic solvents. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: N,N-diethylaniline. Available at: [Link]

• ACS Publications. (n.d.). Can Ultrasound Replace Seeding in Flow Reactive Crystallization of an Aromatic Amine?. Organic Process Research & Development. Available at: [Link]

• Beilstein Journals. (2022). Trichloroacetic acid fueled practical amine purifications. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Chemistry and Biochemistry. Available at: [Link]

Sources

• 1. N-乙基苯胺 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. ICSC 1385 - N-ETHYLANILINE [inchem.org]
• 3. Showing Compound N-Ethylaniline (FDB004541) - FooDB [foodb.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. CN103145562A - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 6. CN103145562B - N-ethyl aniline preparation method - Google Patents [patents.google.com]
• 7. borsodchem.cz [borsodchem.cz]
• 8. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. lobachemie.com [lobachemie.com]
• 10. N-ETHYLANILINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. fishersci.com [fishersci.com]
• 13. youtube.com [youtube.com]
• 14. people.chem.umass.edu [people.chem.umass.edu]
• 15. BJOC - Trichloroacetic acid fueled practical amine purifications [beilstein-journals.org]
• 16. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Spectrum Analysis of N-Ethoxy-N-ethylaniline

Executive Summary & Strategic Context

N-Ethoxy-N-ethylaniline (CAS: 46038-83-9) represents a specialized class of N-alkoxy anilines, often utilized as intermediates in radical polymerization control or specialized organic synthesis.[1] Its structural analysis presents a unique challenge: distinguishing it from its common synthetic precursor, N-Ethylaniline , and its symmetric structural analog, N,N-Diethylaniline .[1]

This guide provides a rigorous, field-proven methodology for the structural confirmation of N-Ethoxy-N-ethylaniline using 1H NMR.[1] Unlike standard "template" reports, this analysis focuses on the diagnostic causality of chemical shifts—specifically utilizing the electronegativity of the oxygen atom to differentiate the N-ethoxy group from standard N-alkyl chains.

The Core Analytical Challenge

The primary risk in synthesizing or sourcing this compound is misidentification with N,N-Diethylaniline .[1] Both compounds possess an aromatic ring and ethyl chains.[1] However, the N-O-C linkage in the target molecule induces a specific deshielding effect that is absent in the N-C linkage of the alternative.[1]

Structural Analysis & Theoretical Grounding

To interpret the spectrum accurately, we must first establish the magnetic environment of the protons.[1]

Target Molecule: N-Ethoxy-N-ethylaniline[1][2]

• Symmetry: Asymmetric.

• Key Functional Groups:

  • N-Ethyl (

    ): Nitrogen is moderately electronegative.[1]

  • N-Ethoxy (

    ): Oxygen is highly electronegative, causing significant downfield shift.[1]

  • Aromatic Ring: Typical monosubstituted benzene pattern (ortho, meta, para).[1]

Alternative: N,N-Diethylaniline[1][3]

• Symmetry: Symmetric (

  axis).

• Key Functional Groups:

  • Two N-Ethyl groups: Chemically equivalent.[1]

  • Aromatic Ring: Similar to the target.

The Diagnostic Logic (First Principles)

According to standard chemical shift correlations (Pretsch/Silverstein rules), methylene protons (

) exhibit predictable shifts based on heteroatom proximity:

• : Typically 3.0 – 3.5 ppm .[1][2]
• : Typically 3.8 – 4.2 ppm .[1]

Hypothesis: The N-Ethoxy-N-ethylaniline spectrum will display two distinct quartets in the alkyl region, whereas N,N-Diethylaniline will display one integrated quartet representing 4 protons.[1]

Experimental Protocol (Self-Validating System)

This protocol is designed to minimize solvent effects and maximize resolution of the alkyl region.[1]

Materials & Safety[1]

• Solvent: Chloroform-d (

  ) with 0.03% v/v TMS.

  • Reasoning:

    minimizes hydrogen bonding interactions compared to DMSO, providing sharper peaks for the ethyl coupling.[1]

• Tube: 5mm High-Precision NMR Tube (Wilmad 528-PP or equivalent).

• Concentration: 10-15 mg sample in 0.6 mL solvent.

  • Causality: Over-concentration leads to viscosity broadening; under-concentration reduces S/N ratio.[1]

Step-by-Step Workflow

Figure 1: Optimized NMR Acquisition Workflow for Aniline Derivatives.

Critical Parameter Note: Ensure a relaxation delay (

) of at least 2.0 seconds. The ethyl methyl protons have longer relaxation times; insufficient delay will distort integration values, making the 3:2 ratio validation impossible.[1]

Comparative Spectral Analysis

The following table contrasts the target molecule with its primary alternative. Data is synthesized from standard chemical shift databases and structure-activity relationships.[1]

Table 1: Chemical Shift Comparison ( , 400 MHz)

Feature	N-Ethoxy-N-ethylaniline (Target)	N,N-Diethylaniline (Alternative)	N-Ethylaniline (Precursor)
Ethyl Methylene ( )	Two Distinct Signals 1.[1] : ~3.2 ppm (q, 2H)2.[1] : ~4.0 ppm (q, 2H)	One Signal 1. : ~3.35 ppm (q, 4H)	One Signal 1. : ~3.15 ppm (q, 2H)
Ethyl Methyl ( )	Two Overlapping Triplets ~1.1 - 1.3 ppm (Two t, 6H total)	One Triplet ~1.15 ppm (t, 6H)	One Triplet ~1.25 ppm (t, 3H)
Aromatic Region	6.7 - 7.3 ppm Multiplets (5H)	6.6 - 7.2 ppm Multiplets (5H)	6.5 - 7.2 ppm Multiplets (5H)
NH Proton	Absent	Absent	Present Broad singlet ~3.5 ppm
Key Diagnostic	Downfield Quartet (~4.0 ppm)	Symmetric Integration	NH Peak & Integration

Detailed Interpretation

• The "Oxygen Shift" (3.8 - 4.2 ppm): This is the definitive proof of identity.[1] The ethoxy methylene protons are deshielded by the oxygen atom, shifting them downfield by approximately 0.8 ppm compared to the N-ethyl methylene protons.[1] If you do not see a quartet in this region, you do not have the N-ethoxy product.[1]

• The Nitrogen Shift (3.0 - 3.4 ppm): This quartet corresponds to the ethyl group directly attached to the nitrogen.[1] It will appear similar to the methylene signal in N,N-diethylaniline.

• Integration Logic:

  • In the Target: The ratio of the downfield quartet (

    ) to the upfield quartet ( ) must be 1:1 .[1]

  • In the Alternative: You will observe a single quartet with an integration of 4H (relative to 5 aromatic protons).[1]

Structural Confirmation Logic Pathway

Use this logic flow to interpret your raw data.

Figure 2: Diagnostic Logic Tree for Structural Identification.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 7670, N-Ethylaniline. Retrieved February 6, 2026, from [Link]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.).[1] John Wiley & Sons.[1][3] (Standard reference for chemical shift rules of O-CH2 vs N-CH2).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.[1] (Reference for solvent residual peaks in CDCl3).

Sources

• 1. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. N-Nitroso-N-ethylaniline | C8H10N2O | CID 11929 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Predictive and Comparative Guide to the FTIR Characteristic Peaks of N-Ethoxy-N-ethylaniline

For the Attention of Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's Perspective on the Vibrational Spectroscopy of a Novel Tertiary Amine.

The Structural Rationale for Predicted FTIR Absorptions

The structure of N-Ethoxy-N-ethylaniline dictates its vibrational behavior. The key functional moieties are the benzene ring, the tertiary amine nitrogen, the N-ethyl group, and the N-ethoxy group. Each of these will contribute to the overall FTIR spectrum in a predictable manner. The lack of an N-H bond is the most immediate and defining characteristic, meaning we do not expect to see the typical N-H stretching vibrations that are prominent in primary and secondary amines.[1]

Predictive Analysis of N-Ethoxy-N-ethylaniline's FTIR Spectrum

Based on established FTIR correlation tables and the analysis of its functional groups, the following characteristic peaks are predicted for N-Ethoxy-N-ethylaniline:

Predicted Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group	Predicted Intensity
3100-3000	C-H Stretch	Aromatic Ring	Medium
2980-2850	C-H Stretch	Ethyl and Ethoxy Alkyl Chains	Strong
1600-1585 & 1500-1400	C=C Stretch	Aromatic Ring	Medium-Strong
1470-1440	C-H Bend (Scissoring)	Methylene (-CH₂-)	Medium
1380-1370	C-H Bend (Symmetric)	Methyl (-CH₃)	Medium
1350-1250	C-N Stretch	Aromatic Tertiary Amine	Strong
1260-1000	C-O Stretch	Ether (Ethoxy group)	Strong
900-675	C-H Out-of-Plane Bend	Aromatic Ring	Strong

Comparative Spectral Analysis with Structurally Related Amines

To substantiate our predictions, we will now compare the expected spectrum of N-Ethoxy-N-ethylaniline with the experimentally obtained spectra of its close structural relatives: N-ethylaniline and N,N-diethylaniline.

N-ethylaniline: The Secondary Amine Analogue

N-ethylaniline shares the N-ethyl group and the aniline core with our target molecule but is a secondary amine, possessing an N-H bond. Its spectrum is characterized by a distinct N-H stretching peak in the 3400-3300 cm⁻¹ region. The aliphatic C-H stretching from the ethyl group is also prominent.[2]

N,N-diethylaniline: The Tertiary Amine Analogue

N,N-diethylaniline is a tertiary amine, and therefore, like N-Ethoxy-N-ethylaniline, it lacks an N-H stretching band.[3] Its spectrum is dominated by aliphatic C-H stretching and the characteristic peaks of the aromatic ring and the C-N bond.

Comparative Table of Key FTIR Peaks

Vibrational Mode	N-ethylaniline (Experimental) (cm⁻¹)	N,N-diethylaniline (Experimental) (cm⁻¹)	N-Ethoxy-N-ethylaniline (Predicted) (cm⁻¹)
N-H Stretch	~3400	Absent	Absent
Aromatic C-H Stretch	~3050	~3050	3100-3000
Aliphatic C-H Stretch	2970-2850	2970-2850	2980-2850
Aromatic C=C Stretch	~1600, ~1500	~1600, ~1500	1600-1585 & 1500-1400
C-N Stretch (Aromatic)	~1320	~1340	1350-1250
C-O Stretch (Ether)	Absent	Absent	1260-1000

This comparative analysis reveals a clear trend. The absence of the N-H stretch in N,N-diethylaniline supports the prediction for N-Ethoxy-N-ethylaniline. The consistent presence of aromatic and aliphatic C-H and aromatic C=C stretching vibrations across these molecules provides a strong basis for our predictions. The key differentiating feature for N-Ethoxy-N-ethylaniline will be the strong C-O stretching band from the ethoxy group, which is absent in the other two amines.

Experimental Protocol for FTIR Analysis of Liquid Amine Samples

For researchers aiming to acquire an experimental spectrum of N-Ethoxy-N-ethylaniline or similar liquid amines, the following Attenuated Total Reflectance (ATR)-FTIR protocol is recommended for its simplicity and minimal sample preparation.

• Instrument Preparation:

  • Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Record a background spectrum to account for atmospheric and instrumental interferences.

• Sample Application:

  • Place a single drop of the liquid N-Ethoxy-N-ethylaniline sample directly onto the center of the ATR crystal.

  • If the sample is volatile, cover the ATR crystal with a volatile sample cover.

• Spectrum Acquisition:

  • Acquire the sample spectrum over the desired range, typically 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 16 or 32) to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • The acquired spectrum will be an absorbance spectrum.

  • Perform baseline correction and atmospheric compensation if necessary using the spectrometer's software.

  • Label the significant peaks with their corresponding wavenumbers.

Visualizing the Molecular Structure and Key Vibrational Modes

To further elucidate the relationship between the molecular structure and the predicted FTIR spectrum, the following diagrams are provided.

Caption: Molecular structure of N-Ethoxy-N-ethylaniline.

Caption: Key predicted vibrational modes for N-Ethoxy-N-ethylaniline.

Conclusion and Future Outlook

This guide provides a theoretically grounded and comparatively supported prediction of the FTIR characteristic peaks of N-Ethoxy-N-ethylaniline. While awaiting experimental verification, this analysis serves as a robust initial reference for researchers. The key takeaways are the expected absence of an N-H stretch, the presence of strong aliphatic C-H and C-O stretching bands, and the characteristic aromatic ring vibrations. Future experimental work should focus on synthesizing and purifying N-Ethoxy-N-ethylaniline to obtain a definitive FTIR spectrum, which would be a valuable addition to the spectroscopic literature.

References

• Scribd. (n.d.). FTIR Correlation Chart. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning.

• ResearchGate. (n.d.). a: FTIR Spectra of Aniline. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of (a) aniline, and ND and (b) treated and untreated wool fabric. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of aniline tetramer. Retrieved from [Link]

• Wikipedia. (2023, October 27). Infrared spectroscopy correlation table. Retrieved from [Link]

• Lobo, H. (n.d.). FTIR Spectrum. Retrieved from [Link]

• Reddit. (2022, October 9). How am I supposed to distinguish between a n-ethylaniline IR spec and a benzylmethylamine IR spec? Retrieved from [Link]

• Wikipedia. (2024, January 22). Amine. Retrieved from [Link]

• Chemistry LibreTexts. (2025, September 11). Infrared Spectroscopy Absorption Table. Retrieved from [Link]

• ICT Prague. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2013). Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. Retrieved from [Link]

• PubChem. (n.d.). N-Ethylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of binary liquid mixtures: benzyl alcohol + aniline (a). Retrieved from [Link]

• ResearchGate. (n.d.). FTIR of SB-1(b) poly(N-ethylaniline). (a) FTIR spectra of PNETA = TA. Retrieved from [Link]

• ResearchGate. (n.d.). Normalized FTIR spectra of (N-methylformamide +2-ethoxyethanol) binary. Retrieved from [Link]

• Google Patents. (n.d.). CN103145562B - N-ethyl aniline preparation method.

• ResearchGate. (n.d.). Molecular Structure and Vibrational Analysis of N, N-Dimethylaniline Based on DFT Calculations. Retrieved from [Link]

• McGill University. (n.d.). FTIR Spectrum II. Retrieved from [Link]

• YouTube. (2023, June 17). FTIR-28 || FTIR spectrum of Aliphatic, aromatic & cyclic acid anhydrides || FTIR spectroscopy. Retrieved from [Link]

Sources

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• 2. reddit.com [reddit.com]
• 3. N,N-Diethylaniline(91-66-7) IR Spectrum [chemicalbook.com]

A Comparative Guide to the Reactivity of N-Ethoxy-N-ethylaniline and N,N-Diethylaniline

For Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist, this guide provides an in-depth comparison of the chemical reactivity of N-Ethoxy-N-ethylaniline and N,N-Diethylaniline. By examining their structural, electronic, and steric differences, we aim to provide researchers with the foundational knowledge to make informed decisions in experimental design and chemical synthesis.

Introduction: A Tale of Two Anilines

N,N-Diethylaniline is a widely utilized tertiary aniline, serving as a crucial building block and catalyst in the synthesis of dyes, pharmaceuticals, and other organic compounds. Its reactivity is well-documented, characterized by a highly activated aromatic ring and a basic nitrogen center. N-Ethoxy-N-ethylaniline, a less common analogue, introduces an N-O bond, a feature that fundamentally alters its chemical behavior. This guide will dissect the nuanced differences in their reactivity profiles, offering predictive insights grounded in established chemical principles.

Molecular Structure: The Decisive Difference

The reactivity of an aniline derivative is dictated by the nature of the substituents on the nitrogen atom. These groups influence the electron density of the aromatic ring and the availability of the nitrogen's lone pair of electrons through a combination of electronic and steric effects.

• N,N-Diethylaniline: Features two electron-donating ethyl groups attached to the nitrogen. These alkyl groups exert a positive inductive effect (+I), pushing electron density towards the nitrogen atom and, by extension, into the aromatic ring. This enhances the nucleophilicity of both the nitrogen and the ring.

• N-Ethoxy-N-ethylaniline: Possesses one ethyl group (+I effect) and one ethoxy group. The ethoxy group introduces a dichotomy of electronic effects. The oxygen atom is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I), which pulls electron density away from the nitrogen. Conversely, the lone pairs on the oxygen can participate in resonance (+M effect), donating electron density to the nitrogen. However, the inductive effect of the adjacent oxygen is generally considered to be the dominant factor in determining the nitrogen's basicity.

Below is a diagram illustrating the key electronic effects at play in both molecules.

Caption: Electronic effects of substituents in N,N-Diethylaniline vs. N-Ethoxy-N-ethylaniline.

Comparative Reactivity Analysis

The structural differences outlined above manifest in distinct reactivity patterns.

Basicity of the Nitrogen Atom

The availability of the nitrogen's lone pair of electrons determines its basicity.

• N,N-Diethylaniline: The cumulative electron-donating effect of two ethyl groups makes the nitrogen atom electron-rich and thus a relatively strong base for an aniline (pKa of conjugate acid ≈ 6.6).[1]

• N-Ethoxy-N-ethylaniline: The potent electron-withdrawing inductive effect of the adjacent oxygen atom significantly reduces the electron density on the nitrogen. This makes the lone pair less available for protonation. Consequently, N-alkoxyamines are known to be significantly less basic than their corresponding dialkylamine counterparts.[2] N-Ethoxy-N-ethylaniline is predicted to be a much weaker base than N,N-Diethylaniline.

Electrophilic Aromatic Substitution

The amino group is a powerful activating group and an ortho, para-director in electrophilic aromatic substitution reactions.[3] The rate and regioselectivity of these reactions are modulated by the substituents.

• N,N-Diethylaniline: Is extremely reactive towards electrophiles due to the strong activation conferred by the diethylamino group.[4] Reactions like bromination often occur rapidly, even without a catalyst, and can lead to multiple substitutions.[5] However, the ethyl groups are bulkier than methyl groups, and this steric hindrance can disfavor substitution at the ortho positions, sometimes leading to a higher proportion of the para product compared to N,N-dimethylaniline.[6]

• N-Ethoxy-N-ethylaniline: The nitrogen's lone pair still activates the ring through resonance, directing electrophiles to the ortho and para positions. However, the reduced electron-donating ability of the nitrogen (due to the -I effect of the ethoxy group) means the aromatic ring is less activated than in N,N-Diethylaniline. Therefore, electrophilic aromatic substitution reactions are expected to proceed at a slower rate. Steric hindrance from the N-ethoxy-N-ethyl group will also influence the ortho:para ratio.

Oxidation and N-O Bond Fragility

A key point of divergence in reactivity lies in their behavior towards oxidizing agents and the stability of the N-substituent bond.

• N,N-Diethylaniline: Can be oxidized at the nitrogen to form an N-oxide. This transformation alters the electronic properties of the substituent, turning it into an electron-withdrawing group.[7] The N-C bonds are relatively robust.

• N-Ethoxy-N-ethylaniline: This molecule contains a weak N-O sigma bond (bond energy ≈ 57 kcal/mol).[8] This bond is susceptible to cleavage under various conditions, including reductive, radical, or transition-metal-catalyzed reactions.[8][9] This inherent instability opens up unique synthetic pathways not accessible to N,N-Diethylaniline, allowing it to serve as a precursor for generating nitrogen-centered radicals or other reactive intermediates.

Summary of Predicted Reactivity

Property	N,N-Diethylaniline	N-Ethoxy-N-ethylaniline	Rationale
Basicity (pKa of conj. acid)	Higher (≈ 6.6)[1]	Lower	The -I effect of the oxygen in the ethoxy group reduces electron density on the nitrogen.[2]
Reactivity in EAS	Very High	High, but lower than N,N-Diethylaniline	The overall electron-donating capacity of the -NEt(OEt) group is less than the -NEt₂ group.
EAS Regioselectivity	ortho, para-directing	ortho, para-directing	The nitrogen lone pair dictates the regioselectivity via the +M effect in both cases.[3]
Susceptibility to Oxidation	Forms stable N-oxide[7]	Prone to N-O bond cleavage[8][9]	The inherent weakness of the N-O bond provides a low-energy reaction pathway.
Steric Hindrance at Nitrogen	Moderate-High	Moderate-High	The steric profiles are comparable, influencing access to the nitrogen lone pair and ortho positions.

Experimental Protocol: Comparative Bromination

To empirically validate the predicted differences in aromatic ring activation, a competitive bromination experiment can be performed. This protocol is designed to provide a qualitative or semi-quantitative measure of the relative reaction rates.

Objective: To determine the relative reactivity of N,N-Diethylaniline and N-Ethoxy-N-ethylaniline towards electrophilic bromination.

Materials:

• N,N-Diethylaniline

• N-Ethoxy-N-ethylaniline

• Bromine (Br₂) solution in a suitable solvent (e.g., 1 M in dichloromethane)

• Dichloromethane (DCM), anhydrous

• Sodium thiosulfate solution (10% w/v), aqueous

• Sodium bicarbonate solution (saturated), aqueous

• Anhydrous magnesium sulfate (MgSO₄)

• Internal standard (e.g., dodecane)

• Reaction vials, magnetic stir bars, syringes

• Gas Chromatography-Mass Spectrometry (GC-MS) instrument

Procedure:

• Preparation of Reaction Mixture: In a clean, dry vial equipped with a magnetic stir bar, prepare an equimolar solution of N,N-Diethylaniline (1.0 mmol), N-Ethoxy-N-ethylaniline (1.0 mmol), and an internal standard (0.5 mmol) in 10 mL of anhydrous DCM.

• Initial Sampling: Withdraw a small aliquot (approx. 0.1 mL) of the mixture for GC-MS analysis. This will serve as the time-zero (t=0) reference.

• Initiation of Reaction: Cool the reaction mixture to 0 °C in an ice bath. While stirring vigorously, add a sub-stoichiometric amount of the bromine solution (e.g., 0.2 mmol, 0.2 mL of 1 M solution) dropwise via syringe. The amount of bromine should be insufficient to react with both anilines completely.

• Reaction Monitoring: After 5 minutes, withdraw another 0.1 mL aliquot and immediately quench it in a vial containing 1 mL of sodium thiosulfate solution to consume any unreacted bromine.

• Workup of Aliquots: To each quenched aliquot, add 1 mL of saturated sodium bicarbonate solution. Vortex the mixture, allow the layers to separate, and collect the organic (DCM) layer. Dry the organic layer over a small amount of anhydrous MgSO₄.

• Analysis: Analyze the prepared samples by GC-MS. Compare the chromatograms at t=0 and t=5 min.

• Interpretation: By comparing the relative decrease in the peak areas of the two starting materials (normalized against the internal standard), one can determine which compound reacted faster with bromine. The compound with the greater depletion is the more reactive species. It is predicted that the N,N-Diethylaniline peak will decrease more significantly than the N-Ethoxy-N-ethylaniline peak.

Sources

• 1. N,N-Diethylaniline | C10H15N | CID 7061 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chimia.ch [chimia.ch]
• 3. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 4. Although N, N-dimethylaniline is extremely reactive toward electrophilic .. [askfilo.com]
• 5. youtube.com [youtube.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Metal-Free Functionalization of N,N-Dialkylanilines via Temporary Oxidation to N,N-Dialkylaniline N-Oxides and Group Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Recent Advances in N-O Bond Cleavage of Oximes and Hydroxylamines to Construct N-Heterocycle - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the UV-Vis Absorption Characteristics of N-Ethoxy-N-ethylaniline and Related Aromatic Amines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry and drug development, a thorough understanding of the physicochemical properties of key intermediates is paramount. N-Ethoxy-N-ethylaniline, a substituted aromatic amine, represents a class of compounds whose electronic structure and, consequently, spectroscopic characteristics are of significant interest. This guide provides a comprehensive analysis of the ultraviolet-visible (UV-Vis) absorption properties of N-Ethoxy-N-ethylaniline, offering a comparative perspective against its structural analogues, N-ethylaniline and aniline. Through a detailed experimental protocol and in-depth discussion, we aim to equip researchers with the foundational knowledge to interpret the UV-Vis spectra of these compounds and understand the influence of substitution on their electronic transitions.

Introduction: The Significance of UV-Vis Absorption in Aromatic Amines

UV-Vis spectroscopy is a powerful and accessible analytical technique used to study the electronic transitions within a molecule. For aromatic compounds like aniline and its derivatives, the absorption of UV-Vis radiation promotes electrons from lower energy molecular orbitals (typically π orbitals) to higher energy orbitals (π* orbitals). The wavelength at which maximum absorption (λmax) occurs is a sensitive indicator of the molecule's electronic structure.

The lone pair of electrons on the nitrogen atom in arylamines can interact with the π-electron system of the aromatic ring, which typically results in a shift of the absorption bands to longer wavelengths (a bathochromic or red shift) compared to benzene.[1] This interaction is influenced by the nature and orientation of substituents on both the nitrogen atom and the aromatic ring, as well as the polarity of the solvent. Understanding these shifts provides valuable insights into the electronic environment of the molecule, which can be crucial for applications ranging from reaction monitoring to the design of chromophoric systems in medicinal chemistry.

Comparative Analysis of UV-Vis Absorption Maxima

Compound	Solvent	λmax (nm)	Reference
N-Ethylaniline	Isooctane	245, 294	[2]
Aniline	Not Specified	280	[1]
N-Ethoxy-N-ethylaniline	Various (Predicted)	See Discussion Below	-

Discussion of Expected Absorption for N-Ethoxy-N-ethylaniline:

The introduction of an oxygen atom in the form of an ethoxy group on the nitrogen of N-ethylaniline is anticipated to have a significant electronic effect. The oxygen atom is more electronegative than nitrogen and carbon, which could lead to an inductive withdrawal of electron density from the nitrogen atom. This would reduce the electron-donating capacity of the amino group towards the aromatic ring, potentially leading to a hypsochromic (blue) shift in the λmax compared to N-ethylaniline.

However, the lone pairs on the oxygen atom could also participate in resonance, potentially complicating the electronic effects. To definitively determine the λmax of N-Ethoxy-N-ethylaniline and the precise impact of the ethoxy group, experimental measurement is essential.

Experimental Protocol for Determining UV-Vis Absorption Maxima

This section provides a detailed, self-validating protocol for accurately measuring the UV-Vis absorption spectra of N-Ethoxy-N-ethylaniline and its analogues. The causality behind each experimental choice is explained to ensure scientific integrity.

Materials and Instrumentation

• Analytes: N-Ethoxy-N-ethylaniline, N-Ethylaniline, Aniline (high purity, >98%)

• Solvents: Spectroscopic grade solvents are crucial to avoid interference from impurities. A range of solvents with varying polarities should be used to assess solvatochromic effects.[3][4] Recommended solvents include:

  • Hexane (non-polar)

  • Dichloromethane (polar aprotic)

  • Ethanol (polar protic)

  • Acetonitrile (polar aprotic)

• Instrumentation: A dual-beam UV-Vis spectrophotometer with a wavelength range of at least 200-800 nm and a resolution of 1 nm or better.

• Cuvettes: 1 cm path length quartz cuvettes.

Step-by-Step Methodology

• Solvent Selection and Cut-off Wavelengths:

  • Rationale: The chosen solvent must be transparent in the wavelength range of interest and should not react with the analyte.[5] It is essential to know the UV cut-off wavelength of each solvent, below which the solvent itself absorbs strongly.[6]

  • Procedure: Consult a solvent properties chart to ensure the selected solvents have a UV cut-off well below the expected absorption maxima of the aromatic amines (typically above 230 nm).[6]

• Preparation of Stock Solutions:

  • Rationale: Accurate preparation of stock solutions is critical for reproducibility and for calculating molar absorptivity.

  • Procedure:

    • Accurately weigh approximately 10 mg of the analyte.

    • Dissolve the analyte in 100 mL of the chosen solvent in a volumetric flask to create a stock solution of approximately 100 µg/mL. Ensure complete dissolution.

• Preparation of Working Solutions and Serial Dilutions:

  • Rationale: The concentration of the analyte should be adjusted to yield an absorbance in the optimal range of the spectrophotometer (typically 0.2 - 0.8 A.U.) to ensure linearity according to the Beer-Lambert Law.

  • Procedure:

    • Perform serial dilutions of the stock solution to prepare a series of working solutions with decreasing concentrations (e.g., 10 µg/mL, 5 µg/mL, 2 µg/mL, 1 µg/mL).

• Spectrophotometric Measurement:

  • Rationale: A dual-beam spectrophotometer minimizes errors arising from fluctuations in the light source and solvent absorbance.

  • Procedure:

    • Turn on the spectrophotometer and allow the lamp to warm up for at least 30 minutes for stabilization.

    • Fill one cuvette with the pure solvent to be used as a reference (blank).

    • Fill the sample cuvette with the most dilute working solution.

    • Place the reference and sample cuvettes in the appropriate holders.

    • Perform a baseline correction with the pure solvent over the desired wavelength range (e.g., 200-400 nm).

    • Scan the absorbance of the sample solution.

    • Identify the wavelength of maximum absorbance (λmax).

    • Repeat the measurement for each concentration and for each solvent.

• Data Analysis and Interpretation:

  • Rationale: Analyzing the effect of solvent polarity on λmax provides insights into the nature of the electronic transitions.

  • Procedure:

    • Plot absorbance versus wavelength for each measurement to visualize the spectra.

    • Tabulate the λmax values for each compound in each solvent.

    • Analyze any observed shifts in λmax with changes in solvent polarity. A shift to a longer wavelength with increasing solvent polarity (positive solvatochromism) or a shift to a shorter wavelength (negative solvatochromism) can provide information about the change in dipole moment upon electronic excitation.

Experimental Workflow Diagramdot

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. N-Ethylaniline | C8H11N | CID 7670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. researchgate.net [researchgate.net]
• 5. youtube.com [youtube.com]
• 6. diverdi.colostate.edu [diverdi.colostate.edu]

A Senior Application Scientist's Guide to Differentiating N-Ethoxy-N-ethylaniline and N-Hydroxy-N-ethylaniline

For researchers, scientists, and professionals in drug development, the precise identification of chemical entities is paramount. N-Ethoxy-N-ethylaniline and N-Hydroxy-N-ethylaniline, while structurally similar, possess distinct functional groups that govern their reactivity, stability, and potential biological activity. This guide provides an in-depth, technical comparison of these two molecules, offering robust, data-supported methodologies for their unambiguous differentiation.

The core structural difference lies in the substituent on the nitrogen atom: an ethoxy group (-OCH₂CH₃) in N-Ethoxy-N-ethylaniline, classifying it as an alkoxyamine, versus a hydroxyl group (-OH) in N-Hydroxy-N-ethylaniline, a hydroxylamine. This seemingly minor variation has profound implications for their chemical behavior, making accurate characterization essential for any research or development pipeline.

Core Physicochemical Differences: A Comparative Overview

A fundamental understanding of the distinct physical properties of these compounds provides the initial basis for their differentiation.

Property	N-Ethoxy-N-ethylaniline	N-Hydroxy-N-ethylaniline	Rationale for Difference
Molecular Formula	C₁₀H₁₅NO	C₈H₁₁NO	Presence of an additional ethyl group in the ethoxy moiety.
Molecular Weight	~165.23 g/mol	~137.18 g/mol	The ethoxy group adds 28.05 g/mol to the molecular mass.
Hydrogen Bonding	Acceptor only (via N and O)	Donor and Acceptor (via -OH group)	The hydroxyl group's proton can participate in hydrogen bonding, significantly impacting properties like boiling point and solubility.
Reactivity	Generally stable	Susceptible to oxidation	The N-OH bond is more reactive and can be readily oxidized, a key feature for chemical differentiation.

Spectroscopic Characterization: The Fingerprints of Molecular Structure

Spectroscopic techniques provide the most definitive, non-destructive methods for distinguishing between N-Ethoxy-N-ethylaniline and N-Hydroxy-N-ethylaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is particularly powerful for elucidating the structural nuances between these two molecules. The chemical environment of the protons in the ethyl and ethoxy groups gives rise to distinct and predictable signals.

Expected ¹H NMR Chemical Shifts (in CDCl₃)

Proton Environment	N-Ethoxy-N-ethylaniline (Predicted)	N-Hydroxy-N-ethylaniline (Predicted)	Key Differentiator
-CH₂- (N-ethyl)	Quartet, ~3.4 ppm	Quartet, ~3.7 ppm	The electron-withdrawing nature of the adjacent oxygen in the hydroxylamine shifts the N-ethyl protons downfield.
-CH₃ (N-ethyl)	Triplet, ~1.2 ppm	Triplet, ~1.2 ppm	Minimal difference expected.
-O-CH₂- (Ethoxy)	Quartet, ~3.9 ppm	N/A	This signal is unique to N-Ethoxy-N-ethylaniline.
-O-CH₂-CH₃ (Ethoxy)	Triplet, ~1.3 ppm	N/A	This signal is unique to N-Ethoxy-N-ethylaniline.
-OH	N/A	Broad singlet, variable (exchangeable with D₂O)	The presence of a broad, exchangeable proton signal is characteristic of the hydroxylamine. [1]
Aromatic Protons	Multiplet, ~6.7-7.3 ppm	Multiplet, ~6.7-7.3 ppm	Similar patterns are expected for the phenyl ring protons.

Note: Predicted chemical shifts are based on standard functional group effects and data from analogous compounds such as N-Ethyl-N-hydroxyethylaniline[2].

Infrared (IR) Spectroscopy

IR spectroscopy provides a rapid method to identify the key functional groups that differentiate the two compounds.

Characteristic IR Absorption Bands

Functional Group	N-Ethoxy-N-ethylaniline (Expected)	N-Hydroxy-N-ethylaniline (Expected)	Key Differentiator
O-H Stretch	Absent	Broad band, ~3200-3600 cm⁻¹	The presence of a broad O-H stretching band is a definitive indicator of the hydroxyl group in N-Hydroxy-N-ethylaniline.
C-O Stretch	Present, ~1050-1150 cm⁻¹	Present, but may be less distinct than in the alkoxyamine	The C-O stretch in the ethoxy group is a characteristic feature.
N-H Bend (Secondary Amine-like)	Absent	May show weak absorption	The hydroxylamine may exhibit some bending vibrations not present in the alkoxyamine.
Aromatic C-H Stretch	Present, ~3000-3100 cm⁻¹	Present, ~3000-3100 cm⁻¹	Common to both structures.
Aromatic C=C Stretch	Present, ~1450-1600 cm⁻¹	Present, ~1450-1600 cm⁻¹	Common to both structures.

Mass Spectrometry (MS)

Mass spectrometry offers a clear distinction based on molecular weight and fragmentation patterns.

Expected Mass Spectrometry Data (Electron Ionization)

Parameter	N-Ethoxy-N-ethylaniline	N-Hydroxy-N-ethylaniline	Key Differentiator
Molecular Ion (M⁺)	m/z 165	m/z 137	The 28-unit mass difference is a primary point of differentiation.
Key Fragmentation Pathways	- Loss of ethoxy radical (-•OCH₂CH₃) to give m/z 120.- Loss of ethene (-C₂H₄) via McLafferty-type rearrangement from the ethoxy group to give m/z 137.	- Loss of hydroxyl radical (-•OH) to give m/z 120.- Loss of oxygen atom (-O) to give m/z 121.	The fragmentation of the ethoxy group provides unique daughter ions for N-Ethoxy-N-ethylaniline. The loss of an oxygen atom is more characteristic of the hydroxylamine.

Chemical Differentiation: A Rapid, Visual Approach

A simple and effective colorimetric test can be employed to rapidly distinguish between the two compounds in a laboratory setting. This method leverages the ability of the hydroxylamine functional group to form a colored complex with ferric ions.

Ferric Chloride Test for Hydroxylamines

Principle: N-Hydroxy-N-ethylaniline, being a hydroxylamine, will react with ferric chloride (FeCl₃) to produce a distinctively colored solution. This reaction is characteristic of compounds containing a hydroxylamino group, as well as phenols and enols. N-Ethoxy-N-ethylaniline, lacking this functional group, will not produce a significant color change under the same conditions.[3][4]

Experimental Protocol:

• Sample Preparation: Prepare two separate test tubes. In one, dissolve a small amount (a few milligrams) of the unknown sample in 1 mL of ethanol. In the second, prepare a blank containing only 1 mL of ethanol.

• Reagent Addition: To each test tube, add 1-2 drops of a 1% aqueous ferric chloride (FeCl₃) solution.

• Observation: Gently agitate the test tubes and observe any color change against a white background.

Expected Results:

• N-Hydroxy-N-ethylaniline: A distinct color change to purple, green, or reddish-brown will be observed.

• N-Ethoxy-N-ethylaniline: The solution will remain the pale yellow color of the ferric chloride solution, or may show a slight darkening with no distinct color formation.

Workflow for Chemical Differentiation dot graph TD { A[Start: Unknown Sample] --> B{Perform Ferric Chloride Test}; B --> C{Color Change?(Purple/Green/Red-Brown)}; C --> D[Positive Result:N-Hydroxy-N-ethylaniline]; C --> E[Negative Result:N-Ethoxy-N-ethylaniline]; D --> F[Confirmation:Spectroscopic Analysis]; E --> F; subgraph Legend; direction LR; G[Process] -- style:solid,color:#4285F4 --> H[Decision]; H -- style:solid,color:#34A853 --> I[Positive Outcome]; H -- style:solid,color:#EA4335 --> J[Negative Outcome]; end style A fill:#F1F3F4,stroke:#5F6368,stroke-width:2px,fontcolor:#202124; style B fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124; style C fill:#FBBC05,stroke:#5F6368,stroke-width:2px,fontcolor:#202124; style D fill:#34A853,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF; style E fill:#EA4335,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF; style F fill:#4285F4,stroke:#5F6368,stroke-width:2px,fontcolor:#FFFFFF; }

Sources

• 1. 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. N-Ethyl-N-hydroxyethylaniline(92-50-2) 1H NMR spectrum [chemicalbook.com]
• 3. Ferric chloride test - Wikipedia [en.wikipedia.org]
• 4. O638: Identification of Phenols – Ferric Chloride Test | Lecture Demonstration Manual General Chemistry | University of Colorado Boulder [colorado.edu]

Comparative Stability &amp; Reactivity Guide: N-Alkoxy vs. N-Alkyl Anilines

Executive Summary

This guide provides a technical comparison between N-Alkyl Anilines (e.g., N-methylaniline) and N-Alkoxy Anilines (e.g., N-methoxyaniline or O-alkyl-N-phenylhydroxylamines).

While structurally similar, the substitution of a carbon for an oxygen atom directly attached to the nitrogen fundamentally alters the electronic landscape, bond dissociation energies (BDE), and metabolic fate of the molecule.

• N-Alkyl Anilines are characterized by high chemical stability, moderate basicity, and predictable oxidative metabolism (N-dealkylation). They are standard pharmacophores.

• N-Alkoxy Anilines exhibit significantly reduced basicity, thermal instability (N–O homolysis), and susceptibility to reductive cleavage. In drug development, they are frequently flagged as structural alerts for mutagenicity (Ames positive) and reactive metabolite formation (nitrenium ions).

Electronic & Structural Fundamentals

The stability divergence begins at the atomic level. The N–O bond introduces competing electronic effects that destabilize the amine relative to its N–alkyl counterpart.

Electronic Effects & Basicity

• N-Alkyl Anilines: The alkyl group (e.g., –CH₃) is electron-donating via induction (+I). This stabilizes the ammonium cation, making N-alkyl anilines slightly more basic than unsubstituted aniline (pKa ~4.85 vs 4.6).

• N-Alkoxy Anilines: The oxygen atom exerts a strong electron-withdrawing inductive effect (-I) on the nitrogen lone pair, significantly lowering the pKa (often < 3.0). While oxygen can donate electrons via resonance (+M), the inductive withdrawal dominates in the ground state, rendering the nitrogen less nucleophilic and the N–H proton more acidic.

Bond Dissociation Energy (BDE)

The critical failure point for N-alkoxy compounds is the N–O bond.

• N–C Bond (Alkyl): ~355–400 kJ/mol. Robust against thermal stress < 200°C.

• N–O Bond (Alkoxy): ~200–230 kJ/mol. This weak bond is prone to homolytic cleavage upon heating or UV exposure, generating reactive aminyl and alkoxyl radicals.

Visualization: Electronic Divergence

Figure 1: Comparative electronic effects and bond strengths determining the baseline stability of N-substituted anilines.

Chemical Stability Profile

The following table summarizes the behavior of both classes under standard stress conditions used in pharmaceutical forced degradation studies.

Stress Condition	N-Alkyl Aniline (e.g., N-Methyl)	N-Alkoxy Aniline (e.g., N-Methoxy)	Mechanism of Failure (N-Alkoxy)
Acid (HCl, pH 1)	Stable. Forms reversible ammonium salt.	Unstable. Rearrangement or Cleavage.	Bamberger-like Rearrangement: Acid-catalyzed migration of the nucleophile to the phenyl ring (ortho/para).
Base (NaOH, pH 13)	Stable. Remains as free base.	Moderate Stability.	Susceptible to elimination reactions if β-hydrogens are present on the alkoxy group.
Thermal (60°C)	Stable.	Degradation Risk.	N–O bond homolysis leading to radical coupling products (azobenzenes, alcohols).
Reduction (Zn/AcOH)	Inert.	Labile.	Reductive Cleavage: Rapidly reduces to the parent aniline (Ph-NH₂) and alcohol.
Oxidation (H₂O₂)	Reactive. Forms N-oxides or radical cations.	Complex.	Can form nitroxyl radicals; less prone to N-oxide formation due to lower nucleophilicity.

Biological Stability & Toxicology

In drug discovery, replacing an N-alkyl group with an N-alkoxy group is a "high-risk, high-reward" strategy. It blocks standard N-dealkylation but introduces genotoxicity risks.

Metabolic Pathways

• N-Alkyl: Primarily metabolized by CYP450 via

  -carbon hydroxylation (N-dealkylation). This is a detoxification pathway.

• N-Alkoxy:

  • O-Dealkylation: CYP-mediated release of aldehydes (e.g., formaldehyde from -OMe).

  • Reduction: Retro-reduction to the parent aniline by reductases.

  • Nitrenium Ion Formation: Loss of the alkoxy group can generate a highly electrophilic nitrenium ion (

    ), which covalently binds to DNA (guanine residues), causing mutations.

Visualization: Metabolic Fate

Figure 2: Metabolic pathways of N-alkoxy anilines highlighting the risk of toxic nitrenium ion formation vs. reductive clearance.

Experimental Protocols

To validate these stability differences in your specific scaffold, use the following self-validating protocols.

Protocol A: Comparative Acid Stability (Bamberger Stress Test)

Objective: Determine if the N-substituent survives acidic environments typical of gastric fluid or workup conditions.

• Preparation: Dissolve 10 mg of the N-alkyl and N-alkoxy analogs separately in 1 mL of MeOH.

• Stress: Add 1 mL of 1M HCl (aqueous).

• Incubation: Heat both vials to 60°C for 4 hours.

• Analysis (Self-Validating Step):

  • Neutralize with NaHCO₃ and extract with EtOAc.

  • Inject on LC-MS.

  • Success Criteria (N-Alkyl): >98% recovery of parent mass [M+H]+.

  • Failure Mode (N-Alkoxy): Look for mass peaks corresponding to ring-chlorinated anilines or aminophenols (rearrangement products) and loss of the alkoxy group (M-OR).

Protocol B: Reductive Cleavage Assessment

Objective: Confirm the presence of the labile N–O bond (distinguishing feature).

• System: Dissolve compound in AcOH/H₂O (1:1).

• Reagent: Add 5 equivalents of Zinc dust.

• Observation: Stir at Room Temperature for 30 mins.

• Result:

  • N-Alkyl Aniline: No reaction.

  • N-Alkoxy Aniline: Quantitative conversion to the parent aniline (Ph-NH₂). Monitor by TLC or LC-MS (Shift in retention time and mass -16 or -30 depending on R group).

References

• Electronic Effects & pKa

  • Smith, M. B., & March, J. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." Wiley.

  • Grossi, L., & Strazzari, S. (2000). "N-Alkoxy-N-alkylanilines: radical formation and stability." Journal of Organic Chemistry.

• Bond Dissociation Energies

  • Luo, Y. R. (2007).[1][2] "Comprehensive Handbook of Chemical Bond Energies." CRC Press. (Data source for N-C vs N-O BDE values).

• Metabolic Stability & Toxicity

  • Guengerich, F. P. (2001). "Common and Uncommon Cytochrome P450 Reactions Related to Metabolism and Chemical Toxicity." Chemical Research in Toxicology.

  • Kalgutkar, A. S., et al. (2005).[2][3][4][5] "A comprehensive listing of bioactivation pathways of organic functional groups." Current Drug Metabolism. (Identifies N-alkoxy as a structural alert).

• Rearrangement Reactions

  • Sone, T., et al. (1981). "The Bamberger rearrangement of phenylhydroxylamines." Bulletin of the Chemical Society of Japan.

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• 5. researchgate.net [researchgate.net]

Benchmarking Elemental Analysis Protocols for N-Ethoxy-N-ethylaniline

CAS: 46038-83-9 | Formula: C₁₀H₁₅NO | M.W.: 165.23 g/mol

Executive Summary & Analytical Challenges

N-Ethoxy-N-ethylaniline presents a specific set of analytical challenges that frequently lead to failed elemental analysis (EA) reports in drug development pipelines. As a liquid aniline derivative containing an N-O linkage (hydroxylamine ether), it defies standard "scoop-and-burn" protocols.

The Core Problem:

• Volatility & "Creep": As an oily liquid, the compound migrates via capillary action in standard tin boats, leading to mass loss before combustion (Low %C results).

• N-O Bond Lability: The N-ethoxy bond is weaker than standard C-N bonds. Standard Kjeldahl digestion (ASTM E258) is invalid for this compound because it cannot quantitatively convert N-O linkages to ammonium sulfate.

• Oxidation Sensitivity: Aniline derivatives darken and oxidize upon air exposure, skewing Oxygen and Carbon data.

This guide benchmarks the two viable standards for validating this compound: Automated Combustion (Dumas) with liquid encapsulation vs. Quantitative NMR (qNMR) .

The Theoretical Standard (Baseline)

Before any experimental validation, the theoretical composition must be established as the "Golden Standard" for purity assessment.

Element	Count	Atomic Mass	Total Mass Contribution	Theoretical % (w/w)	Tolerance (±0.4%)
Carbon	10	12.011	120.11	72.69%	72.29 – 73.09%
Hydrogen	15	1.008	15.12	9.15%	8.75 – 9.55%
Nitrogen	1	14.007	14.01	8.48%	8.08 – 8.88%
Oxygen	1	15.999	16.00	9.68%	9.28 – 10.08%

Note: The industry standard acceptance criteria for elemental analysis is ±0.4% absolute difference from the theoretical value.

Method A: Automated Combustion Analysis (The Modified Protocol)

Best for: Bulk purity confirmation and regulatory filing.

Standard open-cup combustion will fail for N-Ethoxy-N-ethylaniline due to evaporation. You must use the Cold-Weld Liquid Encapsulation technique.

Experimental Protocol

• Preparation: Purge the microbalance chamber with Nitrogen to minimize atmospheric moisture uptake.

• Encapsulation:

  • Use smooth-wall tin capsules (not folded boats).

  • Insert a specific liquid absorbent (e.g., Chromosorb) into the capsule if the viscosity is low (<10 cP).

  • Draw 2–3 mg of sample using a gas-tight microsyringe.

  • Inject sample into the bottom of the capsule to avoid wetting the rim.[1]

• Sealing: Immediately seal the capsule using a cold-weld crimper (manual or automated press). Crucial: Inspect the seal.[1] Any leakage will result in a nitrogen flash and low carbon count.

• Combustion Parameters (Flash 2000 / Elementar vario):

  • Furnace Temp: 950°C (ensure complete pyrolysis of the aromatic ring).

  • Oxygen Boost: Increase

    injection time by 20% relative to standard sulfanilamide calibration to account for the oxidation resistance of the aniline ring.

Data Visualization: The Liquid Analysis Workflow

Figure 1: Critical workflow for handling volatile aniline derivatives in elemental analysis. The "Gravimetric Check" is the self-validating step.

Method B: Quantitative NMR (qNMR) (The High-Specificity Alternative)

Best for: Determining specific impurities and absolute purity when EA fails.

If Combustion Analysis yields erratic results (e.g., C: 71.5%, N: 8.9%), do not assume the product is impure. The volatility likely caused mass loss. Switch to qNMR.

Experimental Protocol

• Internal Standard (IS) Selection:

  • Use Maleic Acid or 1,3,5-Trimethoxybenzene .

  • Requirement: The IS signals must not overlap with the Ethyl/Ethoxy multiplets of the analyte.

• Solvent: DMSO-d6 (Preferred over

  to minimize volatility and prevent evaporation during the NMR run).

• Acquisition Parameters:

  • Pulse Angle: 90°.

  • Relaxation Delay (D1):

    (typically 30–60 seconds for quantitative accuracy).

  • Scans: 16–32 (sufficient for >99% confidence).

Calculation Logic

[2][3]

Where

= Integral area, = Number of protons, = Molar mass, = Weight, = Purity of standard.

Comparative Analysis: Combustion vs. qNMR

Feature	Combustion Analysis (CHN)	Quantitative NMR (qNMR)
Principle	Total elemental oxidation	Proton counting relative to standard
Sample Requirement	2–3 mg (Destructive)	10–20 mg (Non-destructive)
Accuracy	±0.4% (Absolute)	±0.5 – 1.0% (Relative)
N-Ethoxy Specific Risk	High: Volatility leads to low %C.	Low: Closed tube in DMSO minimizes loss.
Interference	Water/Solvent trapped counts as H/C.	Solvents are spectrally distinct (ignored).
Verdict	Pass/Fail for Regulatory Specs.	Diagnostic for Structure & Purity.

Decision Matrix for Researchers

Figure 2: Strategic decision tree for selecting the appropriate analytical method based on application needs.

References

• ASTM International. (2021). ASTM E258-07: Standard Test Method for Total Nitrogen in Organic Materials by Modified Kjeldahl Method. (Note: Explicitly excludes N-O linkages). [Link]

• Pauli, G. F., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. [Link]

• Elementar. (n.d.). "Best practices for sample preparation in elemental analysis (Liquid Handling)." [Link]

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Benchmarking N-Ethoxy-N-ethylaniline: Quality Standards &amp; Functional Stability

Executive Summary: The N-Alkoxy Advantage

In the landscape of aniline derivatives, N-Ethoxy-N-ethylaniline (CAS 46038-83-9) represents a specialized class of N-alkoxy amines, distinct from the ubiquitous N-alkyl anilines like N,N-Diethylaniline. While standard anilines function primarily as nucleophiles in azo coupling or acid scavengers, the introduction of the N-ethoxy moiety alters the electron density of the nitrogen center and introduces unique radical stability profiles useful in specialized polymerizations (e.g., Nitroxide Mediated Polymerization precursors) and fine chemical synthesis.

This guide benchmarks N-Ethoxy-N-ethylaniline against its two nearest industrial competitors: N,N-Diethylaniline (steric analog) and N-Ethyl-N-hydroxyethylaniline (polar analog). We provide validated QC protocols to detect the specific degradation pathways inherent to the N-O bond.

Comparative Technical Matrix

The following data contrasts the physicochemical profiles of the target reagent against standard alternatives. Note the distinct polarity and boiling point shifts caused by the ethoxy substituent.

Feature	N-Ethoxy-N-ethylaniline (Target)	N,N-Diethylaniline (Standard Analog)	N-Ethyl-N-hydroxyethylaniline (Polar Analog)
CAS Registry	46038-83-9	91-66-7	92-50-2
Molecular Structure	N-O-C Linkage (Alkoxyamine)	N-C Linkage (Tertiary Amine)	N-C Linkage (Alkanolamine)
Boiling Point	~211°C (Calc.)	217°C	268°C
Flash Point	~55°C	88°C	>100°C
Key Reactivity	Homolytic N-O cleavage (Radical source)	Nucleophilic attack (Coupling)	Nucleophilic attack + OH reactivity
Major Impurity	N-Ethylaniline (Hydrolysis)	Aniline / Monoethylaniline	Bis-hydroxyethyl derivatives
Storage Requirement	Inert gas, <15°C (Light Sensitive)	Ambient, sealed	Ambient, Hygroscopic

Analyst Note: The significantly lower flash point of the N-Ethoxy variant compared to Diethylaniline suggests higher volatility of decomposition products. Strict temperature control during handling is non-negotiable.

Critical Quality Control Protocols

As a Senior Scientist, I emphasize that standard aniline protocols (titration) are insufficient for N-Ethoxy-N-ethylaniline because they fail to distinguish between the target N-alkoxy amine and its degradation product, N-ethylaniline.

Protocol A: High-Resolution GC-FID Purity Assay

Rationale: Gas Chromatography provides the resolution necessary to separate the target from thermally degraded byproducts.

Instrument: Agilent 7890B or equivalent with FID. Column: HP-5 or DB-5MS (30m x 0.25mm x 0.25µm). Non-polar stationary phases are essential to prevent tailing of the amine.

Method Parameters:

• Inlet: Split mode (50:1), 250°C. Note: Do not exceed 250°C to prevent in-injector homolysis of the N-O bond.

• Carrier Gas: Helium at 1.2 mL/min (Constant Flow).

• Oven Program:

  • Hold 60°C for 2 min.

  • Ramp 10°C/min to 220°C.

  • Hold 5 min.

• Detection: FID at 300°C.

Acceptance Criteria:

• Target Peak: Retention time approx. 12.5 - 13.0 min (system dependent).

• Purity: ≥ 98.5% (Area %).[1]

• N-Ethylaniline Content: ≤ 0.5%.[2][3] High levels indicate hydrolysis or poor synthesis control.

Protocol B: Functional Stability Stress Test (Oxidative)

Rationale: Validates the reagent's resistance to auto-oxidation, a common failure mode for N-substituted anilines.

• Sample Prep: Aliquot 10 mL of reagent into two vials: Control (Argon purged) and Test (Air exposed).

• Stress: Incubate Test vial at 40°C for 24 hours.

• Analysis: Dilute 1:100 in Acetonitrile and analyze via HPLC-UV (254 nm).

• Benchmark: The N-Ethoxy derivative should show <2% degradation. Comparison: N,N-Diethylaniline typically shows <0.5% degradation under these conditions, highlighting the higher sensitivity of the N-alkoxy motif.

Synthesis & Impurity Logic

Understanding the origin of impurities is the only way to control them. The diagram below illustrates the synthesis logic and where quality failures occur.

Figure 1: Synthesis pathway highlighting critical control points where impurities (A & B) are introduced.

Quality Control Decision Tree

This self-validating workflow ensures no sub-standard material reaches the reactor.

Figure 2: Step-by-step QC decision matrix for incoming reagent validation.

References

• ChemicalBlink. N-Ethoxy-N-Ethylaniline Properties and Suppliers (CAS 46038-83-9).[4] Retrieved from

• National Oceanic and Atmospheric Administration (NOAA). N-Ethylaniline Chemical Reactivity and Hazards. CAMEO Chemicals. Retrieved from

• Sigma-Aldrich. Product Specification: N-Ethylaniline (CAS 103-69-5).[5] Retrieved from

• ChemicalBook. N-Ethyl-N-hydroxyethylaniline: Synthesis and Applications. Retrieved from

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• 5. N-Ethylaniline | 103-69-5 [chemicalbook.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of N-Ethoxy-N-ethylaniline

Executive Summary: N-Ethoxy-N-ethylaniline is a chemical compound with significant toxicological and environmental hazards. It is classified as toxic if swallowed, inhaled, or in contact with skin, and may cause damage to organs through prolonged or repeated exposure.[1][2] Furthermore, it is recognized as being toxic to aquatic life with long-lasting effects. Improper disposal of N-Ethoxy-N-ethylaniline poses a substantial risk to human health and the environment. This guide provides a comprehensive, step-by-step protocol for the safe handling, segregation, and disposal of N-Ethoxy-N-ethylaniline waste, designed for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for ensuring laboratory safety and maintaining regulatory compliance.

Hazard Profile and Risk Assessment

A thorough understanding of the hazards associated with N-Ethoxy-N-ethylaniline is fundamental to appreciating the stringency of its disposal requirements. This compound is not merely a benign laboratory reagent; it is a substance that demands respect and careful management from procurement to disposal.

Key Hazards:

• Acute Toxicity: N-Ethoxy-N-ethylaniline is toxic through oral, dermal, and inhalation routes of exposure.[1][2] Accidental ingestion or significant skin contact can lead to serious health consequences.[3][4]

• Organ Damage: There is evidence to suggest that prolonged or repeated exposure to N-Ethoxy-N-ethylaniline can cause damage to organs.[1][2]

• Environmental Toxicity: The compound is toxic to aquatic organisms and can cause long-term adverse effects in the aquatic environment. Release into waterways through improper disposal can have devastating ecological consequences.

Incompatibilities: N-Ethoxy-N-ethylaniline is incompatible with strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4][5] Contact with these substances can lead to vigorous, exothermic reactions, potentially causing fires or explosions.

Why This Is Important: A detailed risk assessment underscores that N-Ethoxy-N-ethylaniline waste cannot be treated as standard refuse. Its toxic and environmentally hazardous properties necessitate its classification as hazardous waste, mandating a specific and regulated disposal pathway.

The Disposal Protocol: A Step-by-Step Guide

The only acceptable method for the disposal of N-Ethoxy-N-ethylaniline is through a licensed and certified hazardous waste management company.[4][6] On-site chemical neutralization is not recommended due to the potential for hazardous reactions and the production of equally or more dangerous byproducts.

Step 1: Personal Protective Equipment (PPE)

Before handling N-Ethoxy-N-ethylaniline in any form, including as a waste product, ensure the appropriate PPE is worn.

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are mandatory.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.[6]

• Lab Coat: A flame-resistant lab coat should be worn to protect from splashes.

• Respiratory Protection: If there is a risk of generating aerosols or vapors, a NIOSH-approved respirator is required.[6]

Step 2: Waste Segregation and Collection

Proper segregation is the cornerstone of safe chemical waste management.

• Designated Waste Container: All N-Ethoxy-N-ethylaniline waste, including contaminated consumables (e.g., pipette tips, wipes), should be collected in a dedicated, clearly labeled, and chemically compatible waste container.

• Avoid Mixing: Never mix N-Ethoxy-N-ethylaniline waste with other waste streams, particularly those containing incompatible chemicals like strong acids or oxidizing agents.[7]

Why This Is Important: Improper segregation can lead to dangerous chemical reactions within the waste container. For instance, mixing this aromatic amine with an acidic waste stream could result in a violent exothermic reaction.[5]

Caption: Workflow for proper segregation of N-Ethoxy-N-ethylaniline waste.

Step 3: Container Management and Labeling

• Container Integrity: Use robust, leak-proof containers with secure screw-top caps. Ensure the container material is compatible with N-Ethoxy-N-ethylaniline.

• Labeling: The waste container must be clearly and accurately labeled with the words "Hazardous Waste," the full chemical name "N-Ethoxy-N-ethylaniline," and a description of the contents (e.g., "N-Ethoxy-N-ethylaniline in Methanol"). The date of initial waste accumulation should also be recorded.

• Storage: Store the sealed waste container in a designated, well-ventilated, and secondary containment area away from general laboratory traffic and incompatible materials.[7]

Step 4: Arranging for Professional Disposal

Engage with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the N-Ethoxy-N-ethylaniline waste.[7] They will provide the necessary paperwork, including a hazardous waste manifest, and ensure that the disposal is conducted in compliance with all local, state, and federal regulations.[8]

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and preparedness is key to mitigating their impact.

Spill Response

• Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area of the spill.

• Control Vapors: If safe to do so, increase ventilation to the area.

• Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the liquid.[3]

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.

• Decontamination: Decontaminate the spill area with an appropriate cleaning agent.

• Report: Report the spill to your EHS department.

For large spills, evacuate the laboratory and contact your institution's emergency response team immediately.

Caption: Decision workflow for responding to an N-Ethoxy-N-ethylaniline spill.

Personnel Exposure

• Inhalation: Move the affected individual to fresh air immediately. Seek medical attention.[1]

• Skin Contact: Remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[4]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[1]

Regulatory Framework

In the United States, the disposal of hazardous waste, including N-Ethoxy-N-ethylaniline, is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10] Generators of hazardous waste are responsible for its management from "cradle-to-grave," meaning from the point of generation to its final disposal.[9][10] It is imperative to comply with all applicable federal, state, and local regulations. Your institution's EHS department is the primary resource for ensuring compliance.

References

• Loba Chemie. (2016). N-ETHYLANILINE FOR SYNTHESIS MSDS. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). N-Ethylaniline. PubChem. Retrieved from [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2026). Hazardous Waste. Retrieved from [Link]

• SKC Inc. (2024). SAFETY DATA SHEET - Aromatic Amine Cleaning Developing Solution. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Steps in Complying with Regulations for Hazardous Waste. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Learn the Basics of Hazardous Waste. Retrieved from [Link]

• Term Magazine. (2025). Aromatic Amine Pollution. Retrieved from [Link]

• California Department of Toxic Substances Control. (n.d.). Defining Hazardous Waste. Retrieved from [Link]

• Collect and Recycle. (n.d.). Amine Disposal For Businesses. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Tracking Aromatic Amines from Sources to Surface Waters. PubMed Central. Retrieved from [Link]

• Tetra Tech. (2022). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Retrieved from [Link]

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